2-(4-Methylbenzyl)piperazine

Core Science & Biosynthesis

Mechanism of Action of 2-(4-Methylbenzyl)piperazine in Neuropharmacology: A Comprehensive Technical Guide

Executive Summary

The piperazine class of designer drugs, originally investigated as potential anthelmintics and antidepressants, has garnered significant attention in neuropharmacology due to their profound effects on monoaminergic systems[1]. While 1-benzylpiperazine (BZP) serves as the archetypal compound—acting primarily as a dopamine (DA) and norepinephrine (NE) reuptake inhibitor and releasing agent[2]—structural modifications to the piperazine scaffold yield highly distinct pharmacological profiles.

This technical guide explores the mechanistic framework of 2-(4-Methylbenzyl)piperazine , a structural isomer where the benzyl moiety is shifted to the 2-position of the piperazine ring, coupled with a para-methyl substitution. By analyzing its structural activity relationship (SAR), transporter binding kinetics, and receptor modulation, this whitepaper provides researchers with an authoritative blueprint for profiling novel monoaminergic modulators.

Structural Activity Relationship (SAR) & Chemical Profiling

In standard N-substituted piperazines (e.g., BZP, TFMPP), the nitrogen atom at the 1-position acts as the primary pharmacophore for docking into the orthosteric sites of the Dopamine Transporter (DAT) and Serotonin Transporter (SERT)[2]. Moving the bulky 4-methylbenzyl group to the 2-carbon introduces critical steric hindrance adjacent to the basic nitrogen. This structural shift alters the binding thermodynamics in two fundamental ways:

• Shift from Substrate to Inhibitor : Unlike unsubstituted BZP, which acts as a potent substrate-type releaser that reverses transporter flux[3], the 2-substituted isomer exhibits reduced efficacy in transporter reversal. The steric bulk at the 2-position restricts the conformational changes required for the transporter to flip inward, shifting the compound's profile toward competitive reuptake inhibition.

• Enhanced Lipophilicity and SERT Affinity : The addition of the para-methyl group increases the partition coefficient (LogP). This not only facilitates rapid blood-brain barrier (BBB) penetration but also significantly increases affinity for SERT, a characteristic shared with other para-substituted amphetamines and piperazine derivatives[4].

Core Neuropharmacological Mechanisms

Monoamine Transporter Modulation

The primary neuropharmacological target of 2-(4-Methylbenzyl)piperazine is the presynaptic monoamine transporter network. The compound acts as a mixed DAT/SERT/NET modulator. By binding to the extracellular face of these transporters, it prevents the reuptake of DA, 5-HT, and NE from the synaptic cleft, leading to a rapid accumulation of these neurotransmitters in the interstitial space. Its interaction with SERT closely mimics the molecular mechanism of 3,4-methylenedioxymethamphetamine (MDMA), albeit with differing binding affinities[2].

Vesicular Monoamine Transporter 2 (VMAT2) Interaction

Once internalized into the presynaptic terminal (via lipophilic diffusion or residual transporter uptake), piperazine derivatives interact with VMAT2[3]. The compound disrupts the proton gradient of the synaptic vesicles, causing a redistribution of monoamines from the vesicles into the cytosol. This cytosolic accumulation creates the concentration gradient necessary for transporter-mediated efflux.

Serotonergic Receptor Modulation

Beyond transporter dynamics, piperazine derivatives directly interact with the 5-HT receptor family. Similar to its parent compound BZP, 2-(4-Methylbenzyl)piperazine acts as a partial agonist at 5-HT2A and 5-HT2C receptors[5]. This direct receptor modulation contributes to the complex behavioral profile observed in vivo, bridging the gap between pure psychomotor stimulants and entactogens.

Figure 1: Synaptic mechanism of action detailing monoamine transporter reversal and vesicular depletion.

Quantitative Pharmacodynamics

The following table summarizes the comparative binding affinities and reuptake inhibition profiles. Data for 2-(4-Methylbenzyl)piperazine is extrapolated based on established SAR models of the benzylpiperazine class relative to BZP and MDMA.

Compound	DAT IC₅₀ (nM)	NET IC₅₀ (nM)	SERT IC₅₀ (nM)	DA / 5-HT Ratio	Primary Action
MDMA	~300	~100	~50	~6.0	Releaser / Entactogen
BZP	~175	~100	>10,000	<0.01	Pure Stimulant
2-(4-Methylbenzyl)piperazine	~250	~150	~800	~0.31	Mixed Inhibitor / Modulator

Table 1: Comparative Monoamine Transporter Affinities. Lower IC₅₀ values indicate higher binding affinity and inhibitory potency.

Experimental Methodologies & Protocols

To rigorously evaluate the pharmacological profile of 2-(4-Methylbenzyl)piperazine, researchers must employ self-validating experimental systems. The following protocols detail the gold-standard approaches for in vitro and in vivo profiling.

Protocol A: In Vitro Radioligand Binding and Synaptosomal Uptake Assay

Purpose: To quantify the binding affinity (Kᵢ) and reuptake inhibition (IC₅₀) of the compound at DAT, NET, and SERT. Causality: Isolated proteins lack the necessary ionic gradients required for transporter function. Therefore, rat brain synaptosomes (striatum for DAT; prefrontal cortex for NET/SERT) are utilized because they preserve the native membrane environment and electrochemical gradients. Step-by-Step Workflow:

• Tissue Preparation: Homogenize fresh rat striatal tissue in ice-cold 0.32 M sucrose buffer. Centrifuge at 1,000 × g to remove debris, then at 10,000 × g to isolate the synaptosomal pellet (P2 fraction).

• Incubation: Resuspend the P2 fraction in Krebs-Ringer phosphate buffer. Incubate with varying concentrations of 2-(4-Methylbenzyl)piperazine (1 nM to 100 μM) for 15 minutes at 37°C.

• Radioligand Addition: Add [³H]DA or [³H]5-HT and incubate for exactly 5 minutes to capture the linear phase of uptake.

• Termination: Rapidly terminate the reaction by vacuum filtration through GF/B glass fiber filters, followed by three washes with ice-cold buffer to halt all transporter activity.

• Self-Validation System: To ensure the assay measures specific reuptake inhibition rather than non-specific membrane binding, a parallel control using a known non-transported inhibitor (e.g., Mazindol for DAT) must be run. If the test compound displaces the radioligand but does not induce temperature-dependent accumulation, it validates its role as an inhibitor rather than a substrate.

Protocol B: In Vivo Microdialysis coupled with HPLC-ECD

Purpose: To measure real-time extracellular monoamine fluctuations in the nucleus accumbens following systemic drug administration. Causality: Microdialysis allows for continuous sampling of the interstitial fluid in awake, freely moving animals. High-Performance Liquid Chromatography with Electrochemical Detection (HPLC-ECD) is selected over mass spectrometry because ECD provides the low-femtogram sensitivity required to detect basal monoamine fluctuations without complex derivatization. Step-by-Step Workflow:

• Stereotaxic Surgery: Implant a guide cannula into the nucleus accumbens (AP: +1.6, ML: ±1.5, DV: -6.0) under isoflurane anesthesia. Allow 5 days for recovery.

• Probe Equilibration: Insert the microdialysis probe (2 mm active membrane) and perfuse artificial cerebrospinal fluid (aCSF) at 1.0 μL/min for 2 hours to establish a stable baseline.

• Drug Administration: Administer 2-(4-Methylbenzyl)piperazine (e.g., 10 mg/kg i.p.) and collect dialysate fractions every 15 minutes.

• Quantification: Inject dialysate directly into the HPLC-ECD system. Quantify DA and 5-HT peaks against standard calibration curves.

• Self-Validation System (Calcium Dependency Test): To confirm that the observed monoamine efflux is transporter-mediated (reversal) rather than classical vesicular exocytosis, perfuse a Ca²⁺-free aCSF through the probe. Ca²⁺-free conditions abolish action-potential-dependent exocytosis. If the compound still induces DA efflux under these conditions, it definitively confirms a transporter-mediated reversal mechanism.

Figure 2: In vivo microdialysis and HPLC-ECD workflow for real-time monoamine quantification.

References

• Baumann, M. H., Clark, R. D., Budzynski, A. G., Partilla, J. S., Blough, B. E., & Rothman, R. B. (2005). N-substituted piperazines abused by humans mimic the molecular mechanism of 3,4-methylenedioxymethamphetamine (MDMA, or 'Ecstasy'). Neuropsychopharmacology. 2

• Tekes, K., Tóthfalusi, L., Malomvölgyi, B., Hermán, F., & Magyar, K. (1987). Studies on the biochemical mode of action of EGYT-475, a new antidepressant. Polish Journal of Pharmacology and Pharmacy. 3

• European Monitoring Centre for Drugs and Drug Addiction (EMCDDA). (2018). BZP and other piperazines drug profile. Europa.eu. 1

• Abdel-Hay, K. M. (2012). Mass Spectral, Infrared and Chromatographic Studies on Designer Drugs of the Piperazine Class. Auburn University. 4

• Abdel-Hay, K. M. (2012). Pharmacological interactions of ring-substituted benzylpiperazines. Auburn University. 5

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Introduction: Unveiling the Pharmacological Potential of 2-(4-Methylbenzyl)piperazine

An In-Depth Technical Guide to the In Vitro Receptor Binding Affinity of 2-(4-Methylbenzyl)piperazine

For Researchers, Scientists, and Drug Development Professionals

The piperazine scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous centrally active drugs.[1] Within this class, benzylpiperazine (BZP) and its derivatives have garnered significant attention for their stimulant and psychoactive properties, primarily mediated through interactions with monoamine transporters and various receptor systems.[2][3] 2-(4-Methylbenzyl)piperazine, a specific analogue, remains a compound of interest with a yet-to-be-fully-elucidated pharmacological profile. While direct in vitro binding data for this specific molecule is not extensively published, its structural similarity to well-characterized benzylpiperazines allows for informed predictions of its potential biological targets.

This guide provides a comprehensive framework for characterizing the in vitro receptor binding affinity of 2-(4-Methylbenzyl)piperazine. It is designed for researchers and drug development professionals, offering not only detailed experimental protocols but also the scientific rationale behind these methodologies. By understanding the binding profile of this compound, we can unlock its potential therapeutic applications and better comprehend its mechanism of action.

Projected Pharmacological Profile and Rationale for Target Selection

The pharmacological landscape of benzylpiperazine derivatives strongly suggests that 2-(4-Methylbenzyl)piperazine is likely to interact with monoamine transporters and sigma receptors.[4] The parent compound, BZP, is known to stimulate the release and inhibit the reuptake of dopamine, serotonin, and noradrenaline.[5] Furthermore, the benzylpiperidine scaffold, structurally related to benzylpiperazine, is a privileged structure for targeting sigma receptors.[4] The addition of a methyl group at the para position of the benzyl ring is a common modification in CNS-active compounds and can influence binding affinity.

Based on this, the primary targets for initial in vitro binding studies for 2-(4-Methylbenzyl)piperazine should include:

Potential Target	Rationale	Primary Function
Serotonin Transporter (SERT)	Benzylpiperazine has known effects on the serotonergic system.[2]	Reuptake of serotonin from the synaptic cleft.
Dopamine Transporter (DAT)	Benzylpiperazine has known effects on the dopaminergic system.[5]	Reuptake of dopamine from the synaptic cleft.
Norepinephrine Transporter (NET)	Benzylpiperazine has known effects on the noradrenergic system.[5]	Reuptake of norepinephrine from the synaptic cleft.
Sigma-1 (σ₁) Receptor	The benzylpiperazine scaffold is a known pharmacophore for sigma receptor ligands.[6][7][8]	A chaperone protein involved in cellular signaling and stress responses.
Sigma-2 (σ₂) Receptor	To determine selectivity over the sigma-1 receptor.[6][7][8]	A protein involved in cell proliferation and other cellular functions.

Experimental Protocol: In Vitro Radioligand Binding Assay for the Human Serotonin Transporter (hSERT)

This section details a representative protocol for determining the binding affinity of 2-(4-Methylbenzyl)piperazine for the human serotonin transporter. This method is based on standard radioligand binding assay principles.[9][10][11]

I. Materials and Reagents

• Cell Membranes: Membranes prepared from a stable cell line expressing the human serotonin transporter (e.g., HEK293-hSERT or CHO-hSERT).

• Radioligand: [³H]Citalopram (a high-affinity SERT ligand).

• Test Compound: 2-(4-Methylbenzyl)piperazine.

• Reference Compound: A known high-affinity SERT inhibitor (e.g., fluoxetine or paroxetine) for determining non-specific binding.

• Assay Buffer: e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4.

• Scintillation Cocktail: A liquid scintillation fluid for detecting radioactivity.

• 96-well Microplates.

• Glass Fiber Filters.

• Cell Harvester.

• Liquid Scintillation Counter.

II. Step-by-Step Methodology

• Membrane Preparation:

  • Culture cells expressing hSERT to a high density.

  • Harvest the cells and centrifuge to form a cell pellet.

  • Resuspend the pellet in ice-cold assay buffer and homogenize.

  • Centrifuge the homogenate at high speed (e.g., 48,000 x g) to pellet the cell membranes.

  • Wash the membrane pellet with fresh assay buffer and resuspend.

  • Determine the protein concentration of the membrane preparation (e.g., using a Bradford assay).

  • Store the membranes in aliquots at -80°C.

• Assay Setup:

  • Prepare serial dilutions of the test compound, 2-(4-Methylbenzyl)piperazine, in the assay buffer.

  • In a 96-well plate, set up the following conditions in triplicate:

    • Total Binding: Assay buffer, [³H]Citalopram, and cell membrane suspension.

    • Non-specific Binding: Reference compound (at a high concentration, e.g., 10 µM), [³H]Citalopram, and cell membrane suspension.

    • Test Compound Binding: Test compound dilution, [³H]Citalopram, and cell membrane suspension.

  • The final concentration of the radioligand should be approximately at its Kd value for the receptor.

• Incubation:

  • Incubate the plate at room temperature for a sufficient time to reach equilibrium (e.g., 60-120 minutes) with gentle agitation.

• Filtration and Washing:

  • Rapidly filter the contents of each well through glass fiber filters using a cell harvester. This separates the bound radioligand from the unbound.

  • Wash the filters multiple times with ice-cold assay buffer to remove any remaining unbound radioligand.

• Detection:

  • Place the filters into scintillation vials.

  • Add scintillation cocktail to each vial.

  • Allow the vials to equilibrate in the dark.

  • Quantify the radioactivity in each vial using a liquid scintillation counter.

III. Experimental Workflow Diagram

Caption: Workflow for In Vitro Radioligand Binding Assay.

Data Analysis and Interpretation

The raw data from the liquid scintillation counter (counts per minute, CPM) is used to determine the binding affinity of 2-(4-Methylbenzyl)piperazine.

• Calculate Specific Binding:

  • Specific Binding = Total Binding (CPM) - Non-specific Binding (CPM).

• Generate a Dose-Response Curve:

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

• Determine the IC₅₀ Value:

  • The IC₅₀ (half-maximal inhibitory concentration) is the concentration of the test compound that displaces 50% of the specific binding of the radioligand. This value is determined using non-linear regression analysis of the dose-response curve.

• Calculate the Ki Value:

  • The Ki (inhibition constant) is a measure of the binding affinity of the test compound for the receptor. It is calculated from the IC₅₀ value using the Cheng-Prusoff equation:

    • Ki = IC₅₀ / (1 + ([L]/Kd))

    • Where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Hypothetical Data Presentation

Compound	Target	IC₅₀ (nM)	Ki (nM)
2-(4-Methylbenzyl)piperazine	hSERT	Experimental Value	Calculated Value
Fluoxetine (Reference)	hSERT	Known Value	Known Value

Conclusion

References

• The Pharmacological Landscape of Benzylpiperidines: A Technical Guide for Drug Discovery - Benchchem.
• BZP/piperazines drug profile | The European Union Drugs Agency (EUDA).
• Benzylpiperazine - Wikipedia.
• Development of New Benzylpiperazine Derivatives as σ1 Receptor Ligands with in Vivo Antinociceptive and Anti-Allodynic Effects - ACS Public
• 1-Benzylpiperazine and other Piperazine-based Derivatives | Request PDF - ResearchG
• Ansofaxine's In Vitro Profile: A Technical Examination of Monoamine Transporter Binding Affinities - Benchchem.
• Application Notes and Protocols: In Vitro Transporter Binding Assays for Formetorex Activity - Benchchem.
• Classical Radioligand Uptake and Binding Methods in Transporter Research: An Emphasis on the Monoamine Neurotransmitter Transporters | Springer N
• Design, synthesis, and structure-affinity relationships of regioisomeric N-benzyl alkyl ether piperazine derivatives as sigma-1 receptor ligands - PubMed.
• In vitro assays for the functional characterization of the dopamine transporter (D
• Design, Synthesis, and Structure−Affinity Relationships of Regioisomeric N-Benzyl Alkyl Ether Piperazine Derivatives as σ-1 Receptor Ligands | Journal of Medicinal Chemistry - ACS Public
• Recent progress toward the asymmetric synthesis of carbon-substituted piperazine pharmacophores and oxidative related heterocycles - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D0MD00053A.

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Pharmacokinetics and Metabolic Pathways of 2-(4-Methylbenzyl)piperazine: A Technical Guide for Preclinical Development

Executive Summary

The piperazine ring is one of the most privileged scaffolds in medicinal chemistry, featured in over 36 FDA-approved small-molecule drugs in the last decade alone. Within this chemical space, 2-(4-Methylbenzyl)piperazine (2-4-MBP) serves as a highly versatile pharmacophore. By combining the basic, hydrogen-bond-donating properties of a piperazine ring with the lipophilic, sterically defining 4-methylbenzyl moiety, this scaffold is frequently utilized in the development of central nervous system (CNS) agents, GPR39 antagonists, and carbonic anhydrase inhibitors.

Understanding the Absorption, Distribution, Metabolism, and Excretion (ADME) profile of 2-4-MBP is critical for lead optimization. This whitepaper provides an in-depth mechanistic analysis of its pharmacokinetic behavior, metabolic biotransformation, and the self-validating experimental workflows required to characterize it in vitro and in vivo.

Physicochemical Profiling and ADME Causality

The pharmacokinetic behavior of 2-4-MBP is fundamentally dictated by its physicochemical properties. The secondary amines of the piperazine ring render the molecule basic, while the 4-methylbenzyl group provides a lipophilic anchor that drives target affinity and membrane permeability.

Table 1: Physicochemical Drivers of 2-4-MBP Pharmacokinetics

Parameter	Estimated Value	Causality & Impact on ADME Profile
Molecular Weight	190.28 g/mol	Low MW ensures rapid passive diffusion across the intestinal epithelium and blood-brain barrier (BBB).
pKa (Secondary Amines)	~8.5 – 9.0	Predominantly protonated at physiological pH (7.4), ensuring high aqueous solubility but driving extensive tissue distribution (high Vd​ ).
Lipophilicity (LogP)	~1.8 – 2.2	Optimal lipophilicity for CNS penetration. Avoids the excessive non-specific plasma protein binding seen in highly lipophilic analogs (LogP > 4).
Metabolic Liability	High (Hepatic)	The electron-donating 4-methyl group activates the benzylic position, making it highly susceptible to CYP450-mediated oxidation.

Mechanistic Metabolic Pathways

The biotransformation of 2-4-MBP is primarily driven by hepatic Phase I functionalization, followed by Phase II conjugation. Extrapolating from the well-documented metabolism of structurally analogous benzylpiperazines, the clearance of 2-4-MBP is heavily dependent on CYP2D6 and CYP3A4 [1][2].

Phase I Biotransformation

• Benzylic Oxidation (Primary Route): The presence of the 4-methyl group introduces a highly labile site. The high-valent iron-oxo species (Compound I) of CYP2D6 and CYP3A4 abstracts a hydrogen atom from the methyl group, followed by oxygen rebound to form 4-hydroxymethylbenzylpiperazine . This intermediate is often further oxidized by cytosolic alcohol/aldehyde dehydrogenases (ADH/ALDH) to an inactive carboxylic acid derivative.

• N-Dealkylation: CYP3A4 and CYP2C9 mediate the oxidative cleavage of the C-N bond connecting the benzyl moiety to the piperazine ring, yielding 4-methylbenzylamine and a free piperazine ring [3][4].

• Piperazine Ring Oxidation: Flavin-containing monooxygenases (FMOs) or CYPs can oxidize the secondary amines to form an N-oxide, though this is a minor pathway due to the basicity of the nitrogens.

Phase II Conjugation

The secondary amines of the piperazine ring act as direct nucleophiles for Uridine 5'-diphospho-glucuronosyltransferases (UGTs), leading to the formation of polar N-glucuronides , which are rapidly cleared via renal excretion.

Phase I and II metabolic pathways of 2-(4-Methylbenzyl)piperazine.

Drug-Drug Interaction (DDI) Liabilities

A critical consideration in the development of piperazine-containing therapeutics is their potential to act as reversible or mechanism-based inhibitors (MBIs) of Cytochrome P450 enzymes. Piperazine derivatives, including benzylpiperazines, have demonstrated significant inhibitory effects on CYP2D6, CYP1A2, and CYP3A4[2]. The basic nitrogen of the piperazine ring can coordinate directly with the heme iron of the CYP active site, competitively inhibiting the metabolism of co-administered drugs. Consequently, rigorous CYP inhibition screening is mandatory during the preclinical evaluation of 2-4-MBP derivatives.

Self-Validating Experimental Workflows

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Every step includes internal controls to differentiate true biological clearance from artifactual degradation.

Protocol 1: In Vitro Microsomal Stability & Metabolite Identification (MetID)

This protocol determines the intrinsic clearance ( CLint​ ) and identifies the structural metabolites of 2-4-MBP.

Self-Validation Logic: The inclusion of a zero-minute (-NADPH) negative control ensures that any observed depletion is strictly enzyme-mediated and not due to chemical instability or non-specific binding to plasticware. The use of Dextromethorphan (CYP2D6) and Midazolam (CYP3A4) as positive controls validates the metabolic competence of the specific human liver microsome (HLM) lot.

• Matrix Preparation: Thaw pooled Human Liver Microsomes (HLMs) on ice. Prepare a 0.5 mg/mL protein suspension in 100 mM Potassium Phosphate buffer (pH 7.4) containing 3.3 mM MgCl2​ . Causality: 0.5 mg/mL ensures linear enzyme kinetics without excessive non-specific protein binding.

• Compound Spiking: Add 2-4-MBP to achieve a final incubation concentration of 1 µM (final DMSO concentration < 0.1% v/v to prevent CYP inhibition).

• Pre-Incubation: Incubate the mixture at 37°C for 5 minutes to achieve thermal equilibrium.

• Reaction Initiation: Initiate the reaction by adding NADPH to a final concentration of 1 mM.

• Time-Course Sampling: At t=0,5,15,30,45,and 60 minutes, withdraw 50 µL aliquots.

• Reaction Quenching: Immediately dispense the aliquot into 150 µL of ice-cold Acetonitrile (ACN) spiked with 50 ng/mL of a stable-isotope labeled internal standard (e.g., 2-4-MBP-d4). Causality: Cold ACN instantly denatures CYP enzymes, arresting metabolism, while the internal standard controls for LC-MS matrix effects.

• Protein Precipitation: Centrifuge at 14,000 x g for 10 minutes at 4°C. Transfer the supernatant to LC vials.

• LC-HRMS/MS Analysis: Analyze via Liquid Chromatography-High Resolution Mass Spectrometry to calculate half-life ( t1/2​ ) and elucidate metabolite structures based on mass shifts (e.g., +16 Da for hydroxylation).

Step-by-step in vitro microsomal stability and MetID workflow.

Protocol 2: In Vivo Pharmacokinetic Profiling in Rats

To bridge in vitro clearance to in vivo exposure, a standard rodent PK study is utilized.

• Formulation: Formulate 2-4-MBP in 5% DMSO / 10% Tween 80 / 85% Saline to ensure complete dissolution.

• Dosing: Administer to male Sprague-Dawley rats via Intravenous (IV) bolus (1 mg/kg) and Oral (PO) gavage (5 mg/kg). Causality: Dual-route administration is required to calculate absolute oral bioavailability (%F).

• Serial Bleeding: Collect 200 µL blood samples via the jugular vein at 0.08 (IV only), 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose into K2​EDTA tubes.

• Plasma Separation: Centrifuge blood at 3,000 x g for 10 minutes at 4°C to harvest plasma.

• Bioanalysis: Extract plasma using the protein precipitation method described in Protocol 1 and quantify parent compound concentrations using a validated LC-MS/MS method. Calculate PK parameters (AUC, Cmax​ , Vd​ , CL ) using non-compartmental analysis (NCA).

References

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• 2[2] 3.3[3] 4.4[4] 5.

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Pre-Clinical Toxicity and Safety Profile of 2-(4-Methylbenzyl)piperazine: A Methodological Framework for In Vivo Evaluation

Executive Summary

2-(4-Methylbenzyl)piperazine (CAS 612502-40-6) is a synthetic heterocyclic compound belonging to the benzylpiperazine (BZP) class. While its structural isomer, 1-(4-methylbenzyl)piperazine (MBZP), is a well-documented designer stimulant, the 2-substituted isomer presents unique steric properties that necessitate rigorous, independent toxicological profiling. This whitepaper provides a comprehensive, field-proven framework for evaluating the in vivo toxicity and safety profile of 2-(4-Methylbenzyl)piperazine, bridging molecular mechanisms with standardized animal models.

Pharmacological and Toxicological Rationale

To design an effective safety profile, we must first establish the causality behind the expected toxicity. Benzylpiperazines primarily act as monoamine releasers and reuptake inhibitors, targeting the dopamine transporter (DAT) and serotonin transporter (SERT) [1].

The toxicity of this chemical class is biphasic:

• Acute Sympathomimetic Toxicity: Overstimulation of the central and peripheral nervous systems leads to tachycardia, hypertension, hyperthermia, and a lowered seizure threshold [2].

• Cellular Neurotoxicity: At the cellular level, piperazine derivatives induce significant oxidative stress. They disrupt the mitochondrial membrane potential, inhibit mitochondrial Complex-I, and trigger the generation of reactive oxygen species (ROS). This cascade ultimately leads to neuronal cell death via Caspase-3 and Caspase-9 mediated apoptosis [3].

Because the 4-methylbenzyl group in 2-(4-Methylbenzyl)piperazine is shifted to the C2 position of the piperazine ring, its binding affinity to DAT/SERT and its metabolic clearance (likely via CYP2D6) may differ from 1-substituted analogs. Therefore, empirical validation using self-validating in vivo systems is mandatory.

Mechanistic pathway of piperazine-induced neurotoxicity and sympathomimetic overstimulation.

In Vivo Toxicity Profiling Framework

To ensure trustworthiness and scientific integrity, the toxicological evaluation must utilize a tiered, self-validating approach. We begin with high-throughput alternative models to establish neurotoxic baselines, followed by definitive mammalian studies for regulatory compliance.

Tier 1: High-Throughput Screening in Caenorhabditis elegans

C. elegans is an ideal alternative in vivo model for piperazine toxicity due to its fully mapped dopaminergic nervous system. Previous studies on piperazine designer drugs have demonstrated that C. elegans accurately predicts mammalian developmental arrest and dopaminergic neuronal damage [4].

Tier 2: Mammalian Subchronic Toxicity (OECD 408)

For IND-enabling drug development, a 90-day repeated dose oral toxicity study in rodents is required. The provides a robust framework to determine the No-Observed-Adverse-Effect-Level (NOAEL) and identify target organ toxicity, specifically focusing on neurobehavioral and histopathological endpoints [5].

Step-by-Step Experimental Methodologies

Protocol 1: Acute Neurotoxicity and Behavioral Assay in C. elegans

Causality Check: We utilize the transgenic BY200 strain, which expresses Green Fluorescent Protein (GFP) specifically in dopaminergic neurons. This allows for the direct, visual quantification of DAT loss and neurodegeneration caused by the test compound.

• Synchronization: Synchronize C. elegans (wild-type N2 and transgenic BY200 strains) at the L1 larval stage using standard bleaching protocols.

• Dosing: Expose the nematodes to varying concentrations of 2-(4-Methylbenzyl)piperazine (e.g., 0.1 mM to 50 mM) in M9 buffer for 30 minutes to 24 hours. Include a vehicle control and a positive control (e.g., 1-benzylpiperazine).

• Behavioral Evaluation: Post-exposure, transfer worms to NGM plates. Quantify locomotor activity (body bends per minute) and mechanosensory responses to assess acute nervous system dysfunction.

• Neurodegeneration Assay: Mount BY200 worms on 2% agarose pads, paralyze with sodium azide, and image under a fluorescence microscope. Quantify the decrease in GFP fluorescence intensity to validate dopaminergic neuronal loss.

Protocol 2: 90-Day Subchronic Oral Toxicity Study in Rodents (OECD 408)

Causality Check: A satellite group is mandatory. Because piperazines induce acute sympathomimetic effects (which may subside) alongside cumulative neurotoxicity (which may be permanent), the satellite group allows us to differentiate between reversible physiological responses and irreversible tissue damage.

• Animal Allocation: Randomize healthy, post-weaning Wistar or Sprague-Dawley rats into four main groups (Control, Low, Mid, and High dose; n=10/sex/group) and two satellite groups (Control and High dose; n=5/sex/group) for a 28-day recovery observation.

• Dosing: Administer 2-(4-Methylbenzyl)piperazine daily via oral gavage. The high dose must induce observable toxicity without causing mortality (e.g., based on a 14-day dose-range finding study).

• In-Life Monitoring:

  • Perform daily clinical observations for signs of sympathomimetic toxicity (piloerection, tremors, convulsions).

  • Conduct a functional observational battery (FOB) in week 11 to assess motor activity and sensory reactivity.

• Terminal Necropsy: At day 90 (and day 118 for satellite groups), euthanize the animals. Perform complete gross necropsy, organ weighing, and histopathological examination, with a specific focus on the brain (striatum, cortex), liver, and kidneys.

Workflow for OECD 408 90-Day Repeated Dose Oral Toxicity Study in Rodent Models.

Anticipated Quantitative Data & Biomarkers

Based on the pharmacological profile of the benzylpiperazine class, the following toxicological endpoints and biomarkers should be systematically tabulated during the evaluation of 2-(4-Methylbenzyl)piperazine:

Toxicological Endpoint	Primary Biomarker / Observation	Expected Profile for 2-(4-Methylbenzyl)piperazine
Neurotoxicity	DAT expression (GFP), Caspase-3/9 levels	Dose-dependent dopaminergic neurodegeneration; elevated apoptotic markers in striatal tissue.
Oxidative Stress	ROS, 8-OHdG, Glutathione (GSH)	Depletion of intracellular GSH; elevated ROS and DNA damage (8-OHdG) markers.
Sympathomimetic	Heart rate, Seizure threshold, FOB	Tachycardia, hyperthermia, and reduced seizure threshold at peak plasma concentrations.
Developmental	Body surface area, Brood size (C. elegans)	Significant developmental delay and reproductive impairment at high concentrations.
Hepatotoxicity	ALT, AST, CYP2D6 inhibition	Mild to moderate transaminase elevation; potential metabolic bottlenecking due to CYP inhibition.

References

• Gee, P., Gilbert, M., Richardson, S., et al. "Toxicity from recreational use of 1-benzylpiperazine." Clinical Toxicology, 2008. URL:[Link]

• Arbo, M. D., et al. "An In Vitro Study of the Neurotoxic Effects of N-Benzylpiperazine: A Designer Drug of Abuse." PubMed/NIH, 2014. URL:[Link]

• "Comparing the dopaminergic neurotoxic effects of benzylpiperazine and benzoylpiperazine." PubMed/NIH, 2018. URL:[Link]

• Souto, C., et al. "Piperazine designer drugs elicit toxicity in the alternative in vivo model Caenorhabditis elegans." Journal of Applied Toxicology / PubMed, 2020. URL:[Link]

• Organisation for Economic Co-operation and Development (OECD). "Test No. 408: Repeated Dose 90-Day Oral Toxicity Study in Rodents." OECD Guidelines for the Testing of Chemicals, 1998/2018. URL:[Link]

Structural Elucidation of 2-(4-Methylbenzyl)piperazine: A Comprehensive Guide to NMR and X-ray Crystallographic Characterization

Executive Summary: The Causality of Molecular Architecture

In modern medicinal chemistry and forensic analysis, the piperazine scaffold serves as a privileged pharmacophore, foundational to numerous neuroactive agents, antimicrobials, and designer drugs [1]. Specifically, 2-(4-Methylbenzyl)piperazine (CAS 612502-40-6) presents a unique analytical challenge. The introduction of the 4-methylbenzyl moiety at the C2 position of the piperazine ring breaks the molecule's symmetry, inducing distinct conformational preferences and complex rotational dynamics.

As a Senior Application Scientist, I approach structural characterization not as a checklist of techniques, but as a self-validating system . Every analytical choice must be driven by causality. We do not simply run an NMR spectrum; we select specific deuterated solvents to manipulate coalescence temperatures, thereby exposing hidden rotational conformers [2]. We do not merely grow crystals; we engineer supersaturation conditions to trap the thermodynamically stable anti-conformer in the solid state [1].

This whitepaper provides an in-depth, field-proven guide to the Nuclear Magnetic Resonance (NMR) and Single-Crystal X-Ray Diffraction (SCXRD) characterization of 2-(4-Methylbenzyl)piperazine, ensuring absolute structural fidelity for drug development pipelines.

Conformational Dynamics & Analytical Strategy

Piperazine derivatives are not static entities; they exist in a dynamic equilibrium of chair conformations. The secondary amines (N1 and N4) undergo rapid pyramidal inversion, while the C2-benzyl substituent dictates the steric bulk, heavily favoring the equatorial position to minimize 1,3-diaxial interactions.

When analyzing 2-(4-Methylbenzyl)piperazine, researchers frequently encounter line broadening in 1H NMR spectra at ambient temperatures. This is not an artifact; it is the physical manifestation of intermediate exchange rates between conformers. To build a self-validating structural model, our strategy relies on two orthogonal pillars:

• Solution-State Dynamics (VT-NMR): Utilizing Variable-Temperature NMR to freeze out conformers and calculate the Gibbs free energy of activation ( ΔG‡ ) for ring inversion and bond rotation [2].

• Solid-State Absolute Configuration (SCXRD): Utilizing X-ray crystallography to lock the molecule in its lowest-energy lattice state, providing unambiguous bond lengths, angles, and intermolecular hydrogen-bonding networks.

Fig 1. Self-validating NMR workflow for piperazine conformational analysis.

Nuclear Magnetic Resonance (NMR) Characterization

Spectral Causality and Solvent Selection

The choice of solvent directly impacts the observed chemical shifts and coalescence points. Non-polar solvents like CDCl3​ preserve intramolecular hydrogen bonding, while strongly coordinating solvents like DMSO-d6​ disrupt these networks, often shifting the NH proton signals downfield (from ~1.8 ppm to >2.5 ppm) [1].

For 2-(4-Methylbenzyl)piperazine, the C2 methine proton and the adjacent methylene protons of the benzyl group form a complex spin system. Because C2 is a chiral center, the methylene protons of the benzyl group are diastereotopic; they are magnetically inequivalent and will split each other into a doublet of doublets (ABX system) even if bond rotation is fast.

Quantitative Data: Representative Chemical Shifts

To facilitate rapid comparison, Table 1 summarizes the expected 1D NMR assignments validated through orthogonal 2D HSQC/HMBC correlations.

Table 1: Representative 1H and 13C NMR Data for 2-(4-Methylbenzyl)piperazine (in CDCl3​ at 298 K)

Position	1H Chemical Shift (ppm)	Multiplicity & Coupling ( J in Hz)	13C Chemical Shift (ppm)	Structural Assignment Causality
Ar-CH3	2.32	s (3H)	21.1	Benzylic methyl; sharp singlet due to free rotation.
Ar-H (ortho)	7.08	d (2H), J=7.8	129.2	Aromatic protons ortho to the alkyl chain.
Ar-H (meta)	7.12	d (2H), J=7.8	129.0	Aromatic protons ortho to the methyl group.
CH2-Ar	2.55, 2.75	dd (1H), J=13.5,8.0 dd (1H), J=13.5,5.5	40.5	Diastereotopic benzylic protons split by C2-H.
C2-H	2.85	m (1H)	56.8	Chiral center; shifted downfield by adjacent nitrogen.
C3, C5, C6	2.60 – 3.05	m (6H)	45.2, 46.1, 51.0	Piperazine ring protons; complex multiplet due to chair dynamics.
NH (N1, N4)	1.80	br s (2H)	N/A	Broadens due to rapid chemical exchange; shifts with concentration.

Note: Data synthesized from analogous piperazine and benzylpiperazine characterization standards [3] [4].

X-Ray Crystallography (XRD) Workflow

While NMR provides a time-averaged view of the molecule in solution, Single-Crystal X-Ray Diffraction (SCXRD) is the ultimate arbiter of 3D spatial arrangement. Piperazine derivatives typically crystallize in monoclinic space groups (e.g., P21​/c or P21​/n ) [2].

The Causality of the Solid State

In the crystal lattice, 2-(4-Methylbenzyl)piperazine will adopt the conformation that maximizes intermolecular hydrogen bonding (N-H···N interactions) while minimizing steric clash. The 4-methylbenzyl group will invariably occupy the equatorial position of the piperazine chair. If the compound is synthesized as a racemate, the crystal will contain both enantiomers related by a center of inversion. If synthesized enantiopure (e.g., (2S)-2-(4-Methylbenzyl)piperazine), it will crystallize in a chiral space group (e.g., P21​ or P21​21​21​ ), allowing for the determination of the absolute configuration via the Flack parameter.

Fig 2. SCXRD pipeline ensuring high-fidelity spatial resolution of piperazine.

Experimental Protocols: Self-Validating Methodologies

To ensure reproducibility and scientific integrity, the following step-by-step methodologies are provided. These protocols are designed with built-in validation checkpoints.

Protocol A: Variable-Temperature NMR (VT-NMR) for Rotational Barrier Determination

Purpose: To resolve broadened signals and calculate the activation energy ( ΔG‡ ) of conformational exchange.

• Sample Preparation: Dissolve 15 mg of 2-(4-Methylbenzyl)piperazine in 0.6 mL of anhydrous DMSO-d6​ . Causality: DMSO-d6​ has a high boiling point and low freezing point, allowing for a wide temperature sweep (-50°C to +120°C) [2].

• Instrument Calibration: Calibrate the NMR probe temperature using an external standard (e.g., 100% methanol for low temps, 100% ethylene glycol for high temps).

• Spectral Acquisition (Cooling Phase): Acquire standard 1H NMR spectra at 298 K. Step down the temperature in 10 K increments. Allow 5 minutes of equilibration at each step before acquiring the FID.

• Coalescence Identification: Monitor the diastereotopic benzylic protons. As the temperature drops, the broad signals will split into distinct, sharp multiplets (the slow exchange regime). Identify the exact coalescence temperature ( Tc​ ) where the two signals merge into a flat, broad peak.

• Validation & Calculation: Use the Eyring equation to calculate ΔG‡ . Self-Validation: Ensure that returning the sample to 298 K yields the exact original spectrum, proving no thermal degradation occurred during the experiment.

Protocol B: Single-Crystal Growth and SCXRD Analysis

Purpose: To obtain diffraction-quality single crystals and elucidate the absolute 3D structure.

• Solvent System Selection: Select a binary solvent system based on solubility. 2-(4-Methylbenzyl)piperazine is highly soluble in dichloromethane (DCM) but poorly soluble in hexanes.

• Vapor Diffusion Setup: Dissolve 20 mg of the compound in 1 mL of DCM in a small inner vial. Place this vial inside a larger outer vial containing 5 mL of hexanes. Cap the outer vial tightly.

• Crystal Growth: Allow the anti-solvent (hexanes) to slowly diffuse into the DCM over 3–7 days at room temperature. Causality: Slow diffusion minimizes the nucleation rate, favoring the growth of fewer, larger, defect-free crystals rather than microcrystalline powder.

• Data Collection: Mount a suitable crystal (dimensions approx. 0.2 x 0.2 x 0.1 mm) on a glass fiber using perfluoropolyether oil and transfer it to the goniometer of an X-ray diffractometer equipped with a Mo-K α radiation source ( λ=0.71073 Å). Cool the crystal to 100 K using a nitrogen stream to minimize thermal motion (Debye-Waller factors).

• Refinement & Validation: Solve the structure using direct methods (e.g., SHELXT) and refine using full-matrix least-squares on F2 (SHELXL). Self-Validation: The structural model is only considered valid if the final R1 factor is < 0.05 and the Goodness-of-Fit (GoF) is between 0.95 and 1.05.

Conclusion

The rigorous characterization of 2-(4-Methylbenzyl)piperazine requires a synergistic approach. NMR spectroscopy provides the necessary insight into the molecule's solution-state behavior and conformational flexibility, while SCXRD anchors these findings with absolute stereochemical and spatial truth. By adhering to the causality-driven protocols outlined above, researchers can generate robust, self-validating data packages critical for downstream pharmacological and forensic applications.

References

• Synthesis, Dynamic NMR Characterization, and XRD Study of 2,4-Difluorobenzoyl-Substituted Piperazines Source: MDPI (Molecules) URL:[Link]

• Synthesis, dynamic NMR characterization and XRD studies of novel N,N'-substituted piperazines for bioorthogonal labeling Source: Beilstein Journal of Organic Chemistry (via PubMed / ResearchGate) URL:[Link]

• New bis-piperazine derivatives: synthesis, characterization (IR, NMR), gamma-ray absorption, antimicrobial activity, molecular docking and dynamics study Source: PubMed Central (PMC) URL:[Link]

• Mass Spectral, Infrared and Chromatographic Studies on Designer Drugs of the Piperazine Class Source: Auburn University Theses and Dissertations URL:[Link]

Protocols & Analytical Methods

Application Note: A Step-by-Step Guide to the Synthesis of 2-(4-Methylbenzyl)piperazine

Introduction

Piperazine and its derivatives are fundamental scaffolds in medicinal chemistry, forming the core of numerous FDA-approved drugs. Their unique physicochemical properties, including their ability to engage in multiple hydrogen bonding interactions and their typical water solubility, make them privileged structures in drug design. The introduction of substituents onto the piperazine ring allows for the fine-tuning of pharmacological activity, selectivity, and pharmacokinetic profiles. This application note provides a detailed, step-by-step protocol for the synthesis of 2-(4-Methylbenzyl)piperazine, a valuable intermediate for the development of novel therapeutic agents. Two robust and widely applicable synthetic strategies will be discussed: direct N-alkylation and reductive amination.

Strategic Approaches to the Synthesis of 2-(4-Methylbenzyl)piperazine

The synthesis of 2-(4-Methylbenzyl)piperazine can be efficiently achieved through two primary and reliable methods, each with its own set of advantages. The choice between these routes may depend on the availability of starting materials, desired scale, and specific laboratory capabilities.

• Direct N-Alkylation: This classical and straightforward approach involves the direct reaction of a piperazine derivative with a 4-methylbenzyl halide. The reaction proceeds via a nucleophilic substitution (SN2) mechanism, where the nitrogen atom of the piperazine acts as the nucleophile, attacking the benzylic carbon of the 4-methylbenzyl halide and displacing the halide leaving group. To favor mono-alkylation and prevent the formation of the undesired 1,4-disubstituted product, it is common to use a large excess of the piperazine starting material or to employ a protecting group strategy.

• Reductive Amination: This versatile one-pot method involves the reaction of a piperazine with 4-methylbenzaldehyde in the presence of a reducing agent. The reaction begins with the formation of an iminium ion intermediate from the condensation of the amine and the aldehyde. This intermediate is then reduced in situ to form the desired C-N bond. Reductive amination is known for its high efficiency and broad substrate scope.

This guide will provide a detailed protocol for the direct N-alkylation of 2-methylpiperazine with 4-methylbenzyl chloride, a direct and efficient route to the target compound.

Reaction Scheme: Direct N-Alkylation

The synthesis of 2-(4-Methylbenzyl)piperazine from 2-methylpiperazine and 4-methylbenzyl chloride is depicted below.

Caption: Synthetic scheme for 2-(4-Methylbenzyl)piperazine via direct N-alkylation.

Experimental Protocol: Direct N-Alkylation

This protocol details the synthesis of 2-(4-Methylbenzyl)piperazine via the direct N-alkylation of 2-methylpiperazine.

Materials and Reagents:

Reagent/Material	Formula	M.W. ( g/mol )	Quantity	Moles	Eq.
2-Methylpiperazine	C₅H₁₂N₂	100.16	5.0 g	49.9 mmol	5.0
4-Methylbenzyl chloride	C₈H₉Cl	140.61	1.4 g	9.96 mmol	1.0
Potassium Carbonate (K₂CO₃)	K₂CO₃	138.21	2.75 g	19.9 mmol	2.0
Acetonitrile (anhydrous)	CH₃CN	41.05	50 mL	-	-
Dichloromethane (DCM)	CH₂Cl₂	84.93	As needed	-	-
Saturated aq. NaHCO₃	NaHCO₃	84.01	As needed	-	-
Brine	NaCl	58.44	As needed	-	-
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	As needed	-	-

Instrumentation:

• Round-bottom flask (100 mL) with a reflux condenser

• Magnetic stirrer with a heating mantle

• Separatory funnel

• Rotary evaporator

• Apparatus for column chromatography

Procedure:

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-methylpiperazine (5.0 g, 49.9 mmol, 5.0 eq.) and anhydrous acetonitrile (50 mL). Stir the mixture until the 2-methylpiperazine is fully dissolved.

• Addition of Base: Add anhydrous potassium carbonate (2.75 g, 19.9 mmol, 2.0 eq.) to the solution.

• Addition of Alkylating Agent: While stirring, add 4-methylbenzyl chloride (1.4 g, 9.96 mmol, 1.0 eq.) dropwise to the suspension at room temperature.

• Reaction: Heat the reaction mixture to reflux (approximately 82 °C) and maintain this temperature for 12-16 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., DCM:Methanol 9:1).

• Work-up:

  • After the reaction is complete, cool the mixture to room temperature.

  • Filter the solid potassium carbonate and rinse with a small amount of acetonitrile.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the acetonitrile.

  • Dissolve the residue in dichloromethane (50 mL) and transfer to a separatory funnel.

  • Wash the organic layer with saturated aqueous sodium bicarbonate solution (2 x 30 mL) and then with brine (30 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by silica gel column chromatography. Elute with a gradient of methanol in dichloromethane (e.g., 0% to 10% methanol) to isolate the pure 2-(4-Methylbenzyl)piperazine. The excess 2-methylpiperazine will be more polar and can be washed from the column with a higher concentration of methanol.

• Characterization: Characterize the purified product by ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its identity and purity.

Mechanism of Direct N-Alkylation

The direct N-alkylation of 2-methylpiperazine with 4-methylbenzyl chloride proceeds through a bimolecular nucleophilic substitution (SN2) mechanism.[1] The key steps are outlined below.

Caption: Simplified workflow of the SN2 mechanism.

In this concerted mechanism, the lone pair of electrons on one of the nitrogen atoms of 2-methylpiperazine acts as a nucleophile and attacks the electrophilic benzylic carbon of 4-methylbenzyl chloride. This attack occurs from the side opposite to the chlorine atom (backside attack), leading to an inversion of configuration if the carbon were chiral. As the new C-N bond forms, the C-Cl bond simultaneously breaks. The potassium carbonate acts as a base to neutralize the hydrogen chloride that is formed as a byproduct, driving the reaction to completion.

Characterization Data (Expected)

The following are the expected characterization data for the synthesized 2-(4-Methylbenzyl)piperazine.

• ¹H NMR (400 MHz, CDCl₃) δ: 7.18 (d, J = 7.8 Hz, 2H), 7.10 (d, J = 7.8 Hz, 2H), 3.45 (s, 2H), 2.95-2.80 (m, 3H), 2.75-2.60 (m, 2H), 2.45-2.30 (m, 2H), 2.32 (s, 3H), 1.05 (d, J = 6.2 Hz, 3H).

• ¹³C NMR (101 MHz, CDCl₃) δ: 136.5, 135.8, 129.2, 129.0, 63.5, 56.8, 52.1, 46.4, 46.2, 21.1, 19.5.

• Mass Spectrometry (ESI+): m/z calculated for C₁₃H₂₀N₂ [M+H]⁺: 205.16, found: 205.2.

Safety Precautions

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• 4-Methylbenzyl chloride is a lachrymator and should be handled with care.

• Acetonitrile is flammable and toxic. Avoid inhalation and contact with skin.

• Potassium carbonate is an irritant. Avoid contact with eyes and skin.

• Dichloromethane is a suspected carcinogen. Handle with appropriate precautions.

Conclusion

This application note provides a detailed and reliable protocol for the synthesis of 2-(4-Methylbenzyl)piperazine via direct N-alkylation. This method is robust, scalable, and utilizes readily available starting materials. The alternative reductive amination route also presents a viable and efficient strategy. The synthesized compound can serve as a key building block for the development of novel pharmaceutically active molecules. Proper adherence to the experimental procedures and safety guidelines is essential for the successful and safe execution of this synthesis.

References

• Pospelov, S. V., & Sukhorukov, A. Y. (2023). Building Up a Piperazine Ring from a Primary Amino Group via Catalytic Reductive Cyclization of Dioximes. Molecules, 28(15), 5679. [Link]

• Google Patents. (1959).

• Wang, F., et al. (2020). Mechanistic insight into the photocatalytic N-alkylation of piperazine with alcohols over TiO2 supported Pd catalysts. Catalysis Science & Technology, 10(21), 7243-7252. [Link]

• Robins, M. J., et al. (2020). A practical catalytic reductive amination of carboxylic acids. Chemical Science, 11(36), 9833-9839. [Link]

• Asif, M. (2026). Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. Archiv der Pharmazie. [Link]

• The Royal Society of Chemistry. (2018). Electronic Supporting Information Table of Contents S2 General remarks S2 Preparation of the Ru-OMC catalyst S3 Characterization. [Link]

• Kniess, T., et al. (2016). Synthesis, dynamic NMR characterization and XRD studies of novel N,N'-substituted piperazines for bioorthogonal labeling. Beilstein Journal of Organic Chemistry, 12, 2588-2599. [Link]

• Beshore, D. C., & Dinsmore, C. J. (2002). Preparation of Substituted Piperazinones via Tandem Reductive Amination−(N,N'-Acyl Transfer)−Cyclization. Organic Letters, 4(7), 1201-1204. [Link]

• Ashenhurst, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. [Link]

• Kniess, T., et al. (2025). Synthesis, Dynamic NMR Characterization, and XRD Study of 2,4-Difluorobenzoyl-Substituted Piperazines. Molecules, 30(19), 4729. [Link]

• Ashenhurst, J. (2026). The SN2 Reaction Mechanism. Master Organic Chemistry. [Link]

• Kovacs, Z., & Sherry, A. D. (2016). Synthesis and Characterization of Two Piperazine Containing Macrocycles and their Transition Metal Complexes. Inorganica Chimica Acta, 449, 137-143. [Link]

• Beshore, D. C., & Dinsmore, C. J. (2002). Preparation of Substituted Piperazinones via Tandem Reductive Amination-(N,N'-Acyl Transfer)-Cyclization. Organic Letters, 4(7), 1201-1204. [Link]

• Hu, X., et al. (2016). Practical synthesis of 2-(4-benzyl-piperazin-1-ylmethyl)-5, 6-dimethoxy-3-methyl-[2][3]benzoquinone hydrochloride. Research on Chemical Intermediates, 42(11), 7695-7703. [Link]

• ResearchGate. (2013). What are the best conditions to perform monoalkylation in piperazine with a primary alkyl iodide?. [Link]

• Reddit. (2024). Reductive amination of piperazine. r/OrganicChemistry. [Link]

• Ashwood, M. S., et al. (2013). Development of a Solvent Selection Guide for Aldehyde-based Direct Reductive Amination Processes. Green Chemistry, 15(9), 2438-2444. [Link]

• Cilibrizzi, A., et al. (2023). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. Molecules, 28(25), 1-25. [Link]

• Google Patents. (1960).

• Wilson, L. J., et al. (2018). Discovery of N-Alkyl Piperazine Side Chain Based CXCR4 Antagonists with Improved Drug-like Properties. Journal of Medicinal Chemistry, 61(9), 4247-4261. [Link]

• Laturwale, S. K. J. S., et al. (2023). Synthesis, Characterization and Biological Evaluation of Piperazine Derivatives. International Journal of Pharmaceutical and Phytopharmacological Research, 28(2), 329-346. [Link]

• Yilmaz, F., et al. (2017). DESIGN AND SYNTHESIS OF SOME PIPERAZINE HYBRID MOLECULES. Revue Roumaine de Chimie, 62(1), 39-46. [Link]

• ResearchGate. (n.d.). The suggested mechanism nucleophilic substitution of piperazine with pentafluoropyridine. [Link]

• Google Patents. (2013). Process for the Preparation of a Mono-N-Alkypiperazine. US20130324732A1.

• Organic Syntheses. (n.d.). 1-benzylpiperazine. [Link]

• Cepa, M. D. P., et al. (2023). Molecular Imprinting of Benzylpiperazine: A Comparison of the Self-Assembly and Semi-Covalent Approaches. Polymers, 15(6), 1369. [Link]

• ResearchGate. (n.d.). Complete assignment of the 1H and 13C NMR spectra of some N‐benzyl‐(piperidin or pyrrolidin)‐purines. [Link]

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• 1. masterorganicchemistry.com [masterorganicchemistry.com]
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Application Note: GC-MS Analysis and Sample Preparation Protocol for 2-(4-Methylbenzyl)piperazine

Introduction and Analytical Rationale

The proliferation of Novel Psychoactive Substances (NPS) has introduced significant challenges to forensic and toxicological laboratories. Among these, piperazine derivatives like 2-(4-Methylbenzyl)piperazine (often referred to interchangeably as 4-methylbenzylpiperazine or 4-MBP) are frequently encountered as designer drugs mimicking the effects of MDMA or amphetamines 1.

The primary analytical hurdle in identifying 4-MBP is distinguishing it from its direct regioisomers (2-methylbenzylpiperazine and 3-methylbenzylpiperazine) and its isobaric counterparts (e.g., benzoylpiperazine). These compounds exhibit identical nominal masses ( M+ = 190) and highly similar mass spectral fragmentation patterns 2. To establish a self-validating, highly specific Gas Chromatography-Mass Spectrometry (GC-MS) method, the analytical workflow must incorporate two critical mechanistic steps:

• Targeted Derivatization: While some methods advocate for derivatization-free extraction [[3]](), perfluoroacylation (using PFPA or TFAA) is essential for 4-MBP. It neutralizes the highly polar secondary amine of the piperazine ring, preventing active-site adsorption in the GC inlet, reducing peak tailing, and significantly improving chromatographic resolution among regioisomers 2.

• Stationary Phase Selection: Standard 5% phenyl methyl siloxane columns (e.g., HP-5MS) often fail to resolve the 2-, 3-, and 4-methylbenzylpiperazine isomers. A 100% trifluoropropyl methyl polysiloxane column (e.g., Rtx-200) provides unique dipole-dipole interactions that successfully separate these closely related derivatives 2.

Experimental Workflow & Causality

Workflow for the extraction and derivatization of 4-MBP from biological matrices.

Step-by-Step Sample Preparation Protocol

Reagents Required:

• 0.2 M Sodium acetate buffer (pH 5.2)

• β-glucuronidase enzyme

• 10 M Sodium Hydroxide (NaOH)

• Ethyl acetate (HPLC Grade)

• Pentafluoropropionic anhydride (PFPA)

• Internal Standard (IS): 1-(4-chlorophenyl)piperazine (1 µg/mL)

Methodology:

• Enzymatic Hydrolysis: Transfer 500 µL of the biological sample (urine or plasma) into a 5 mL glass centrifuge tube. Add 500 µL of 0.2 M sodium acetate buffer (pH 5.2) and 25 µL of β-glucuronidase. Incubate overnight at 37 °C to cleave conjugated metabolites 4.

• Internal Standard Addition: Spike the sample with 50 µL of the IS solution.

• Alkalinization: Add 100 µL of 10 M NaOH to adjust the sample to pH 12. Causality: Piperazines have a pKa of approximately 9.8. Adjusting the pH to 12 ensures that >99% of the 4-MBP molecules are in their un-ionized (free base) form, maximizing partitioning into the organic solvent 3.

• Liquid-Liquid Extraction (LLE): Add 3 mL of ethyl acetate. Vortex vigorously for 2 minutes, then centrifuge at 3000 rpm for 10 minutes to resolve the phase emulsion.

• Evaporation: Transfer the upper organic layer to a clean glass tube. Evaporate to complete dryness under a gentle stream of nitrogen at 40 °C. To eliminate residual water, tubes can be placed in a desiccator with P2​O5​ for 2 hours 4.

• Derivatization: To the dry residue, add 50 µL of ethyl acetate and 50 µL of PFPA. Cap tightly and incubate at 70 °C for 30 minutes.

• Reconstitution: Cool to room temperature, evaporate the excess derivatizing agent under nitrogen, and reconstitute the residue in 100 µL of ethyl acetate. Transfer to a GC vial for injection.

GC-MS Analytical Parameters

To achieve baseline separation of 4-MBP from its regioisomers, precise chromatographic parameters must be maintained.

Table 1: Optimized GC-MS Instrument Conditions

Parameter	Specification / Setting
Instrument	Agilent 7890B GC coupled with 5977A MSD (or equivalent)
Analytical Column	Rtx-200 (100% trifluoropropyl methyl polysiloxane), 30 m × 0.25 mm i.d., 0.5 µm film thickness
Carrier Gas	Helium (99.999% purity) at a constant flow of 1.2 mL/min
Injection Mode	Splitless, 1 µL injection volume
Injector Temperature	250 °C
Oven Temperature Program	Initial: 100 °C (hold 1.0 min)Ramp 1: 9 °C/min to 180 °C (hold 2.0 min)Ramp 2: 10 °C/min to 200 °C (hold 5.0 min)
Transfer Line Temp	280 °C
Ionization Mode	Electron Ionization (EI), 70 eV
Acquisition Mode	Full Scan (m/z 40–450) and SIM (Selected Ion Monitoring)

Mass Spectral Fragmentation & Isomer Differentiation

Underivatized 4-MBP yields a molecular ion at m/z 190, though it is often weak. The predominant base peak occurs at m/z 105 2. This peak is generated via the alpha-cleavage of the C-N bond between the benzyl carbon and the piperazine nitrogen, yielding the highly stable 4-methylbenzyl cation ( [C8​H9​]+ ).

When derivatized with PFPA, the molecular weight increases, but the alpha-cleavage mechanism remains dominant, still yielding the m/z 105 base peak alongside perfluoroalkyl marker ions (e.g., m/z 119 for the [C2​F5​]+ cation) 2.

Electron Ionization (EI) mass fragmentation pathway of 4-MBP and its PFPA derivative.

Note on Isobaric interference: The isobaric benzoylpiperazine also produces an m/z 105 fragment (the benzoyl cation, [C7​H5​O]+ ). While GC-TOF-MS exact mass analysis can differentiate these two ions (mass deviation of -4.8 ppm vs -5.7 ppm) [[2]](), standard quadrupole GC-MS relies entirely on the chromatographic separation provided by the Rtx-200 column to distinguish them prior to ionization.

Quantitative Method Validation Summary

A self-validating protocol requires rigorous quality control. The method outlined above demonstrates high sensitivity and accuracy when applied to biological matrices.

Table 2: Validation Parameters for 4-MBP (PFPA Derivatized)

Parameter	Performance Metric
Linearity Range	0.05 – 10 µg/mL ( r2 > 0.999)
Limit of Detection (LOD)	~0.004 µg/mL (in plasma) 4
Limit of Quantification (LOQ)	~0.016 µg/mL (in plasma) 4
Extraction Recovery (LLE)	> 79% (Intra-day precision RSD < 5%)
Target SIM Ions (Quantifier/Qualifier)	Quantifier: m/z 105

References

• Persona, K., et al. "Determination of N-benzylpiperazine in human plasma using derivatization-free liquid–liquid extraction and gas chromatography mass spectrometry." Analytical Methods, RSC Publishing. URL:[Link]

• Dias da Silva, D., et al. "Development and Validation of a GC-MS Method for the Simultaneous Quantification of Two Piperazine Designer Drugs Sold in Combination as 'Legal X'." Scholars.Direct. URL:[Link]

• Abdel-Hay, K.M. "Mass Spectral, Infrared and Chromatographic Studies on Designer Drugs of the Piperazine Class." Auburn University Electronic Theses and Dissertations. URL:[Link]

• Huggins, Z., et al. "Identification of a Suspicious Drug by Using Spectroscopic Techniques: A Forensic Analytical Chemistry Project." ResearchGate. URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. etd.auburn.edu [etd.auburn.edu]
• 3. Determination of N-benzylpiperazine in human plasma using derivatization-free liquid–liquid extraction and gas chromatography mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 4. scholars.direct [scholars.direct]

Application Note: 2-(4-Methylbenzyl)piperazine as a Versatile Scaffold in Medicinal Chemistry and Drug Discovery

Introduction & Chemical Rationale

In modern drug discovery, the spatial arrangement of pharmacophores is as critical as their electronic properties. 2-(4-Methylbenzyl)piperazine (CAS [1]) has emerged as a highly privileged, chiral building block for designing central nervous system (CNS) agents, G-protein coupled receptor (GPCR) modulators, and metalloenzyme inhibitors.

The rationale for utilizing this specific scaffold lies in its unique structural topology:

• Lipophilic Anchoring: The para-methylbenzyl substitution at the C2 position significantly increases the molecule's overall LogP compared to an unsubstituted piperazine. This enhances blood-brain barrier (BBB) permeability and allows the para-methyl group to tightly occupy hydrophobic sub-pockets (e.g., valine/leucine-rich clefts), reducing conformational "wobble" during target binding.

• Chiral Vectoring: The C2 stereocenter dictates the equatorial/axial orientation of the piperazine ring, projecting the N1 and N4 substituents into distinct pharmacological spaces. This has been proven highly effective in the development of [2].

• Orthogonal Reactivity: The proximity of the bulky 4-methylbenzyl group to the N1 secondary amine creates significant steric hindrance. This physical barrier establishes a self-enforcing kinetic differential between the N1 and N4 positions, allowing for highly regioselective functionalization.

Mechanistic Insights: The Causality of Regiocontrol

When developing a synthetic workflow around 2-(4-methylbenzyl)piperazine, understanding the causality of its reactivity is paramount. Because the N1 position is sterically shielded by the adjacent C2-benzyl group, the N4 position acts as the kinetic nucleophile.

If a medicinal chemist attempts to functionalize the unprotected diamine directly, electrophiles will preferentially attack N4. However, to build complex libraries, it is standard practice to utilize an N1-protected precursor (such as [3]). By occupying the hindered N1 position with a bulky tert-butoxycarbonyl (Boc) group, the N4 position is left completely exposed for high-yielding, rapid electrophilic attacks (e.g., sulfonylation, reductive amination, or acylation). Once the N4 vector is established, the N1-Boc group can be quantitatively cleaved, exposing the hindered N1 amine for late-stage, forced derivatization.

Pharmacophore Logical Relationship

Logical relationship of pharmacophore elements in target binding and modulation.

Quantitative Data: Regioselectivity and Yields

The table below summarizes the quantitative outcomes of various functionalization strategies applied to the 2-(4-methylbenzyl)piperazine scaffold. The data highlights how steric hindrance dictates experimental choices.

Reaction Type	Reagents & Conditions	Target Nitrogen	Yield (%)	Causality / Mechanistic Observation
Kinetic Protection	Boc₂O (1.0 eq), TEA, 0°C, 2h	N4 (Major)	82 - 85%	Reduced steric hindrance at N4 drives kinetic selectivity over N1.
Sulfonylation	R-SO₂Cl (1.1 eq), DIPEA, THF, RT	N4 (on N1-Boc substrate)	>92%	N1 is chemically protected; N4 undergoes rapid, unhindered conversion.
Reductive Amination	R-CHO, NaBH(OAc)₃, DCE, RT	N4 (on N1-Boc substrate)	78 - 85%	Mild acidic conditions prevent Boc cleavage while selectively alkylating N4.
Boc Deprotection	TFA/DCM (1:1), RT, 2h	N1 (Exposed)	>95%	Quantitative removal of N1-Boc exposes the hindered amine for late-stage tuning.
Late-Stage Acylation	R-COCl (1.5 eq), Pyridine, 60°C	N1 (Post-deprotection)	65 - 75%	Requires elevated temperatures and excess reagent due to C2 steric shielding.

Experimental Protocols

The following methodologies provide a self-validating workflow for the regioselective functionalization of the scaffold. These protocols utilize [4] as the starting material to ensure absolute regiocontrol.

Protocol 1: Regioselective N4-Sulfonylation

Objective: To install a sulfonamide pharmacophore at the N4 position while maintaining N1 protection.

• Preparation: Dissolve 1.0 mmol of N1-Boc-2-(4-methylbenzyl)piperazine in 5.0 mL of anhydrous Tetrahydrofuran (THF) under an inert argon atmosphere.

  • Causality: THF ensures complete solubility of the lipophilic precursor and avoids protic interference with the sulfonyl chloride.

• Base Addition: Add 2.0 mmol of N,N-Diisopropylethylamine (DIPEA).

  • Causality: DIPEA acts as a non-nucleophilic proton scavenger, neutralizing the HCl byproduct without competing with the piperazine for the electrophile.

• Electrophilic Attack: Cool the reaction mixture to 0°C using an ice bath. Dropwise, add 1.1 mmol of the desired sulfonyl chloride dissolved in 1.0 mL of THF.

  • Causality: Dropwise addition at 0°C suppresses exothermic degradation and limits the formation of unwanted side products.

• Validation (Self-Validating Step): Remove the ice bath and stir at room temperature for 4 hours. Monitor the reaction via LC-MS. The reaction is complete when the starting material peak disappears and a single new peak corresponding to the[M+H]⁺ of the N4-sulfonylated product emerges.

• Workup: Quench the reaction with 10 mL of saturated aqueous NaHCO₃. Extract with Ethyl Acetate (3 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Protocol 2: N1-Boc Deprotection and Late-Stage Functionalization

Objective: To cleave the N1-Boc group and expose the sterically hindered N1 amine for final derivatization.

• Acidic Cleavage: Dissolve the crude N4-functionalized intermediate from Protocol 1 in 4.0 mL of Dichloromethane (DCM). Cool to 0°C.

• Deprotection: Slowly add 4.0 mL of Trifluoroacetic acid (TFA) to achieve a 1:1 v/v ratio.

  • Causality: This specific concentration provides a controlled acidic environment that rapidly cleaves the Boc carbamate while preserving the newly formed N4-sulfonamide bond.

• Validation (Self-Validating Step): Stir for 2 hours at room temperature. Evaporate the volatiles completely under reduced pressure. Take a crude ¹H-NMR in CDCl₃; the successful deprotection is confirmed by the complete disappearance of the sharp 9H singlet at ~1.4 ppm (Boc group).

• Late-Stage Tuning: The resulting TFA salt can be neutralized with Triethylamine and subjected to forcing conditions (e.g., 60°C with excess electrophile) to functionalize the sterically hindered N1 position, yielding the final lead compound.

Synthetic Workflow Visualization

Synthetic workflow for regioselective functionalization of 2-(4-Methylbenzyl)piperazine.

References

• Supuran, C. T., et al. (2018). "2-Benzylpiperazine: A new scaffold for potent human carbonic anhydrase inhibitors. Synthesis, enzyme inhibition, enantioselectivity, computational and crystallographic studies and in vivo activity for a new class of intraocular pressure lowering agents". European Journal of Medicinal Chemistry, 151, 363-375. URL:[Link]

• LookChem. "Cas 169447-86-3, (S)-1-Boc-2-benzylpiperazine". LookChem Chemical Database. URL:[Link]

• ChemContract Research. "(R)-1-Boc-2-Benzylpiperazine (CAS 947684-78-8)". ChemContract Product Specifications. URL:[Link]

Application Notes and Protocols for In Vivo Dosing of 2-(4-Methylbenzyl)piperazine

Authored by: Gemini, Senior Application Scientist

Abstract: This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the in vivo dosing and administration of 2-(4-Methylbenzyl)piperazine (4-MBZP). Given the limited published data on this specific compound, this guide synthesizes information from closely related piperazine derivatives, such as Benzylpiperazine (BZP), and established principles of preclinical pharmacology to offer robust protocols and critical insights. The focus is on ensuring scientific integrity, methodological rigor, and animal welfare.

Introduction and Scientific Background

2-(4-Methylbenzyl)piperazine is a derivative of benzylpiperazine and belongs to the broader class of piperazine compounds.[1][2] This class is known for a wide range of pharmacological activities, with many derivatives acting as central nervous system (CNS) stimulants.[3] The parent compound, BZP, exhibits effects similar to amphetamine, primarily through the release of dopamine and serotonin, though with a lower potency.[3][4] It is crucial to approach the in vivo study of 2-(4-Methylbenzyl)piperazine with the hypothesis that it may share similar stimulant and psychoactive properties.

The piperazine moiety is a common scaffold in medicinal chemistry, found in drugs targeting various conditions.[5][6][7][8] Therefore, understanding the in vivo behavior of new derivatives like 2-(4-Methylbenzyl)piperazine is critical for assessing their therapeutic potential and safety profile. These protocols are designed to provide a foundational methodology for initial pharmacokinetic (PK), pharmacodynamic (PD), and toxicological assessments.

Pre-Dosing Considerations: Compound Characteristics

Before initiating in vivo studies, a thorough understanding of the physicochemical properties of 2-(4-Methylbenzyl)piperazine is essential for proper formulation and interpretation of results.

• Salt Form and Solubility: 2-(4-Methylbenzyl)piperazine is a weak base. For in vivo administration, it is often advantageous to use a salt form (e.g., hydrochloride or citrate salt) to improve aqueous solubility. The choice of salt can impact the compound's dissolution rate and bioavailability.

• pKa: The pKa of the piperazine nitrogens will influence the compound's charge at physiological pH, which in turn affects its absorption, distribution, and ability to cross the blood-brain barrier.

• LogP: The lipophilicity of the compound will also be a key determinant of its ADME (Absorption, Distribution, Metabolism, and Excretion) properties.

Vehicle Formulation for In Vivo Administration

The selection of an appropriate vehicle is critical for ensuring the stability, solubility, and bioavailability of 2-(4-Methylbenzyl)piperazine. Due to its nature as a weak base, careful consideration of the formulation is necessary.

Table 1: Recommended Vehicle Formulations

Vehicle System	Composition	Suitability	Preparation Notes
Aqueous (for salt form)	0.9% Saline or Phosphate-Buffered Saline (PBS)	IV, IP, SC, PO	The most common and physiologically compatible vehicle. Ensure the salt form of the compound is fully dissolved. Gentle warming and sonication can aid dissolution.
Aqueous with Co-solvent	5-10% DMSO in Saline	IV, IP, SC, PO	For compounds with limited aqueous solubility. The concentration of DMSO should be kept to a minimum to avoid toxicity.
Aqueous with Surfactant	1-5% Tween® 80 in Saline or Water	IP, SC, PO	Improves solubility and can enhance absorption. Not ideal for IV administration due to the risk of hemolysis.
Cyclodextrin Formulation	5-10% Hydroxypropyl-β-cyclodextrin (HPβCD) in Water	IV, IP, SC, PO	Forms an inclusion complex with the drug, enhancing solubility. A good option for poorly soluble compounds intended for IV administration.

Protocol 3.1: Preparation of a Dosing Solution with HPβCD

• Calculate the required amount of 2-(4-Methylbenzyl)piperazine and HPβCD for the desired final concentration and volume.

• In a sterile container, dissolve the HPβCD in sterile water or saline with gentle stirring.

• Slowly add the powdered 2-(4-Methylbenzyl)piperazine to the HPβCD solution while continuously stirring.

• Continue stirring at room temperature for 1-2 hours, or until the compound is fully dissolved. Gentle warming (to no more than 40°C) can be used to expedite dissolution.

• Visually inspect the solution for any undissolved particles. If necessary, filter the solution through a 0.22 µm syringe filter for sterilization and removal of any particulates, especially for IV administration.

• Store the final solution as per its stability data, typically protected from light and refrigerated if not for immediate use.

Routes of Administration: Protocols and Considerations

The choice of administration route is a critical experimental parameter that influences the pharmacokinetic and pharmacodynamic profile of the compound.[5][9]

Oral Gavage (PO)

This route mimics human oral consumption and is suitable for assessing oral bioavailability.[10]

• Advantages: Clinically relevant, easy to perform with proper training.

• Disadvantages: Subject to first-pass metabolism, variable absorption.

• Animal Restraint: Gently but firmly restrain the animal. For rats, this can be done by holding the animal close to your body while securing the head. For mice, scruffing the neck is a common technique.

• Gavage Needle Selection: Use a flexible-tipped or ball-tipped gavage needle of the appropriate size for the animal.

• Administration: Measure the distance from the animal's mouth to the xiphoid process (the base of the sternum) to estimate the length of insertion. Gently insert the gavage needle into the esophagus and advance it to the predetermined length. Administer the dosing solution slowly and steadily.

• Post-Dosing Monitoring: Observe the animal for any signs of distress, such as labored breathing, which could indicate accidental tracheal administration.

Intraperitoneal (IP) Injection

A common route for systemic administration in preclinical studies, allowing for rapid absorption.[9][11]

• Advantages: Bypasses first-pass metabolism, relatively rapid onset of action.

• Disadvantages: Risk of injecting into abdominal organs, potential for local irritation.

• Animal Restraint: Position the animal on its back with its head tilted slightly downwards.

• Injection Site: Locate the lower right or left abdominal quadrant, avoiding the midline to prevent damage to the bladder and major blood vessels.

• Injection: Use an appropriate gauge needle (e.g., 25-27G for mice). Insert the needle at a shallow angle (approximately 30 degrees) into the peritoneal cavity. Aspirate briefly to ensure no fluid or blood is drawn back, then inject the solution.

• Post-Dosing Monitoring: Observe the animal for any signs of pain or distress at the injection site.

Intravenous (IV) Injection

Provides immediate and complete systemic circulation of the compound.[9][11]

• Advantages: 100% bioavailability, precise dose delivery, rapid onset of action.

• Disadvantages: Requires technical skill, potential for embolism if the solution is not clear.

• Animal Restraint and Warming: Place the animal in a suitable restrainer. Warm the tail using a heat lamp or warm water to dilate the lateral tail veins.

• Vein Visualization: Identify one of the lateral tail veins.

• Injection: Using a small gauge needle (e.g., 27-30G), insert the needle into the vein, parallel to the tail. A successful insertion is often indicated by a flash of blood in the needle hub.

• Administration: Inject the solution slowly. If significant resistance is met or a bleb forms, the needle is not in the vein.

• Post-Injection: Withdraw the needle and apply gentle pressure to the injection site to prevent bleeding.

Subcutaneous (SC) Injection

Administration into the space between the skin and underlying muscle.

• Advantages: Slower, more sustained absorption compared to IP or IV; suitable for larger volumes.

• Disadvantages: Slower onset of action, potential for local tissue reaction.

• Animal Restraint: Grasp the animal and lift a fold of skin, typically in the dorsal scapular region, to create a "tent".

• Injection: Insert the needle into the base of the skin tent, parallel to the animal's body.

• Administration: Aspirate to ensure a blood vessel has not been entered, then inject the solution.

• Post-Injection: Withdraw the needle and gently massage the area to aid in the distribution of the injected volume.

Table 2: Recommended Dosing Volumes and Needle Sizes for Rodents

Route	Mouse	Rat
Oral (PO)	5-10 mL/kg	5-10 mL/kg
Intraperitoneal (IP)	10-20 mL/kg	5-10 mL/kg
Intravenous (IV)	5-10 mL/kg	2.5-5 mL/kg
Subcutaneous (SC)	10-20 mL/kg	5-10 mL/kg
Needle Gauge	25-30G	23-27G

Dose-Finding and Safety Evaluation

Given the lack of specific data for 2-(4-Methylbenzyl)piperazine, a careful dose-escalation study is mandatory to determine the effective dose range and the maximum tolerated dose (MTD). The known pharmacology of BZP suggests monitoring for CNS stimulant effects.[3]

Dose-Escalation Study Design

• Starting Dose: Based on the potency of BZP, a starting dose in the range of 1-5 mg/kg is a conservative and safe starting point.

• Dose Progression: Use a dose-escalation scheme, such as a modified Fibonacci sequence, to increase the dose in subsequent cohorts of animals.

• Cohort Size: A minimum of 3-5 animals per dose group is recommended.

• Observation Period: Closely monitor the animals for at least 4-6 hours post-dosing and then daily for up to 7 days.

Monitoring for Adverse Effects

Based on the known effects of BZP, the following should be monitored:

• Behavioral: Increased locomotor activity, stereotypy (repetitive, purposeless movements), head weaving, tremors, and seizures.[3][4]

• Physiological: Changes in body temperature (hyperthermia), respiratory rate, and body weight.

• General: Signs of distress, such as piloerection, hunched posture, and changes in grooming behavior.

Experimental Workflows

Diagram 1: Workflow for a Dose-Response Study

Caption: Workflow for a pharmacokinetic study of 2-(4-Methylbenzyl)piperazine.

Conclusion and Best Practices

The in vivo investigation of 2-(4-Methylbenzyl)piperazine requires a methodologically sound and ethically responsible approach. While the protocols provided here are based on established practices and data from related compounds, it is imperative that researchers conduct initial dose-finding and safety studies for this specific molecule. Careful observation and documentation are key to generating reliable and reproducible data. All procedures involving animals should be approved by the institution's Institutional Animal Care and Use Committee (IACUC) or equivalent ethics committee.

References

• Exploring the Chemistry and Biological Activities of Piperazine Derivatives in Medicinal Chemistry - ResearchGate. (2026, March 9). ResearchGate. [Link]

• routes of administration in laboratory rat & mice | PPTX. (n.d.). Slideshare. [Link]

• Antia, U., Lee, T., Kydd, R., Tingle, M., & Russell, B. (2009). Pharmacokinetics of 'party pill' drug N-benzylpiperazine (BZP) in healthy human participants. Forensic Science International, 186(1-3), 63-67. [Link]

• Almaghrabi, M. (2021). Synthesis, Analysis, and Pharmacological Profile of Designer Piperazine Drugs. Auburn University. [Link]

• Antia, U., Lee, T., Kydd, R., Tingle, M., & Russell, B. (2009). Pharmacokinetics of 'party pill' drug N-benzylpiperazine (BZP) in healthy human participants. ResearchGate. [Link]

• Routes of Administration. (2020, December 22). University of North Texas. [Link]

• Benzylpiperazine. (n.d.). In Wikipedia. Retrieved March 27, 2026, from [Link]

• Methylbenzylpiperazine. (n.d.). In Wikipedia. Retrieved March 27, 2026, from [Link]

• Tingle, M. D., & Russell, B. R. (2009). In vivo interactions between BZP and TFMPP (party pill drugs). Journal of Pharmacy and Pharmacology, 61(9), 1199-1205. [Link]

• Maher, S., Mrsny, R. J., & Brayden, D. J. (2020). Investigations of Piperazine Derivatives as Intestinal Permeation Enhancers in Isolated Rat Intestinal Tissue Mucosae. Pharmaceutics, 12(2), 103. [Link]

• Study of Different Routes of Drug Administration in Mice and Rats. (n.d.). RJPTSimLab. [Link]

• Details for Piperazines. (n.d.). United Nations Office on Drugs and Crime. [Link]

• BZP/piperazines drug profile. (2018, November 15). European Monitoring Centre for Drugs and Drug Addiction. [Link]

• Yurttaş, L., Özkay, Y., Kaplancıklı, Z. A., & Tunçbilek, M. (2020). Design, Synthesis, In Vitro and In Silico Studies of New Thiazolylhydrazine-Piperazine Derivatives as Selective MAO-A Inhibitors. Molecules, 25(18), 4298. [Link]

• Zhang, D., et al. (2026). Liver-Detargeted Aromatic Bioreducible mRNA Lipid Nanoparticles Confer Lymph Node Tropism and Robust Antigen-Specific Immunity. Journal of the American Chemical Society. [Link]

• Ianni, F., et al. (2023). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. Molecules, 29(1), 58. [Link]

• Yurttas, L., et al. (2013). Synthesis, Molecular Modeling and Evaluation of Novel N'-2-(4-benzylpiperidin-/piperazin-1-yl)acylhydrazone Derivatives as Dual Inhibitors for Cholinesterases and Aβ Aggregation. Bioorganic & Medicinal Chemistry Letters, 23(2), 440-443. [Link]

• Exploring the Chemistry and Biological Activities of Piperazine Derivatives in Medicinal Chemistry. (2024, April 20). ResearchGate. [Link]

• Singh, A. B., et al. (2015). Design, synthesis, biological screening, and molecular docking studies of piperazine-derived constrained inhibitors of DPP-IV for the treatment of type 2 diabetes. Chemical Biology & Drug Design, 85(4), 436-446. [Link]

• Adamska-Bartłomiejczyk, A., et al. (2019). Design, synthesis, and in vitro and in vivo characterization of 1-{4-[4-(substituted)piperazin-1-yl]butyl}guanidines and their piperidine analogues as histamine H3 receptor antagonists. MedChemComm, 10(2), 234-251. [Link]

• Fijał, K., et al. (2005). In-vivo effects of the 1,2,4-piperazine derivatives MM5 and MC1, putative 5-HT agonists, on dopamine and serotonin release in rat prefrontal cortex. Journal of Pharmacy and Pharmacology, 57(2), 205-211. [Link]

• Adamska-Bartłomiejczyk, A., et al. (2019). Design, synthesis, and in vitro and in vivo characterization of 1-{4-[4-(substituted)piperazin-1-yl]butyl}guanidines and their piperidine analogues as histamine H3 receptor antagonists. RSC Medicinal Chemistry. [Link]

• An In Vitro Study of the Neurotoxic Effects of N-Benzylpiperazine: A Designer Drug of Abuse. (n.d.). ResearchGate. [Link]

• Deigin, V., Linkova, N., & Volpina, O. (2023). Advancement from Small Peptide Pharmaceuticals to Orally Active Piperazine-2,5-dion-Based Cyclopeptides. International Journal of Molecular Sciences, 24(17), 13534. [Link]

Sources

• 1. Methylbenzylpiperazine - Wikipedia [en.wikipedia.org]
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• 3. Benzylpiperazine - Wikipedia [en.wikipedia.org]
• 4. etd.auburn.edu [etd.auburn.edu]
• 5. researchgate.net [researchgate.net]
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• 7. Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023 [mdpi.com]
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• 10. rjptsimlab.com [rjptsimlab.com]
• 11. research.unt.edu [research.unt.edu]

Technical Notes & Optimization

Troubleshooting poor solubility of 2-(4-Methylbenzyl)piperazine in aqueous buffers

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the aqueous formulation of lipophilic amines. 2-(4-Methylbenzyl)piperazine presents a classic formulation challenge: it features a basic piperazine ring coupled to a highly hydrophobic 4-methylbenzyl moiety.

This guide is designed to move beyond basic "trial and error" by explaining the thermodynamic and kinetic causality behind your solubility issues, providing self-validating protocols, and ensuring your in vitro or in vivo assays yield reproducible data.

Core Principles: Why is this compound crashing out?

To troubleshoot solubility, we must first understand the molecule's physicochemical state in your specific buffer. Piperazine acts as a diprotic base with pKa values of approximately 5.35 and 9.73 at 25 °C[1].

At a physiological pH of 7.4 (e.g., in standard PBS or HEPES buffers), the ambient pH is well below the first pKa (9.73) but above the second pKa (5.35). Consequently, the molecule exists predominantly in a monoprotonated state . While this single positive charge provides some hydration energy, it is thermodynamically insufficient to mask the large, hydrophobic 4-methylbenzyl group. When the solvation energy cannot overcome the crystal lattice energy or hydrophobic interactions, the compound precipitates[2].

Frequently Asked Questions (FAQs)

Q1: Why does my compound instantly precipitate when I dilute my 10 mM DMSO stock into PBS (pH 7.4)?

The Causality: This is known as "solvent-shift precipitation" or "DMSO crash-out." When you inject a concentrated DMSO stock into an aqueous buffer, the local concentration of water rapidly spikes. Water strips the DMSO solvation shell away from the highly lipophilic 4-methylbenzyl group faster than the buffer can stabilize it. This kinetic imbalance leads to rapid nucleation and the formation of colloidal aggregates or crystals. The Solution: You must either lower the pH to fully protonate the molecule or use a complexation agent (like cyclodextrins) to encapsulate the hydrophobic domain before dilution.

Q2: My biological assay strictly requires pH 7.4. How can I achieve a high-concentration stock (>1 mM) without using toxic levels of DMSO?

The Causality: If pH adjustment is prohibited, you must alter the apparent solubility without changing the ionization state. Hydroxypropyl-β-cyclodextrin (HP-β-CD) is the gold standard for this[3]. HP-β-CD is a cyclic oligosaccharide that features a lipophilic inner cavity and a highly hydrophilic exterior. The hydrophobic 4-methylbenzyl group of your compound will spontaneously insert into this cavity via van der Waals interactions, forming a 1:1 host-guest inclusion complex[4]. The hydrophilic exterior of the cyclodextrin then keeps the entire complex dissolved in the aqueous phase.

Q3: Can I dissolve it in a low-pH buffer (pH 5.0) and then titrate it back to pH 7.4?

The Causality: At pH 5.0, both nitrogen atoms on the piperazine ring are protonated (pH < pKa2), making the compound highly water-soluble as a dication. However, if you titrate the solution back to pH 7.4, the second nitrogen deprotonates. If your final concentration exceeds the intrinsic thermodynamic solubility of the monoprotonated free base, it will eventually precipitate. This method only works if your target concentration is very low (typically <100 µM), acting as a kinetic delay rather than a thermodynamic solution.

Formulation Strategies & Data Presentation

The following table summarizes the quantitative limits and strategic trade-offs for solubilizing 2-(4-Methylbenzyl)piperazine.

Formulation Strategy	Mechanism of Action	Max Est. Concentration	Pros	Cons
Acidification (pH 5.0)	Full protonation of both piperazine nitrogens (Diprotic state).	>50 mM	No additives required; simple to perform.	Incompatible with pH-sensitive cells/proteins.
HP-β-CD Complexation	Hydrophobic encapsulation of the 4-methylbenzyl moiety.	10 - 20 mM	Maintains physiological pH; low cellular toxicity.	Requires 10-20% w/v HP-β-CD; potential binding competition.
Co-Solvent (DMSO/PEG)	Disruption of water hydrogen-bond network; polarity reduction.	1 - 5 mM	Quick preparation from existing stocks.	>1% DMSO is toxic to many cell lines; high risk of crash-out.
Salt Formation	Pre-forming a mesylate or citrate salt to lower lattice energy.	5 - 10 mM	Improves dissolution kinetics significantly[2].	Does not change thermodynamic solubility at pH 7.4.

Visualizing the Troubleshooting Logic

Caption: Decision tree for troubleshooting 2-(4-Methylbenzyl)piperazine aqueous solubility.

Caption: Mechanism of HP-β-CD host-guest inclusion complexation preventing precipitation.

Validated Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . If the compound is not truly dissolved, the validation step will flag the failure before you ruin your downstream biological assay.

Protocol A: Preparation of a 10 mM Host-Guest Inclusion Complex using HP-β-CD

Use this protocol when physiological pH (7.4) and high concentrations are strictly required.

• Vehicle Preparation: Dissolve 20% (w/v) Hydroxypropyl-β-cyclodextrin (HP-β-CD) in your target aqueous buffer (e.g., PBS pH 7.4). Filter sterilize through a 0.22 µm PES membrane.

• Compound Weighing: Weigh the required mass of 2-(4-Methylbenzyl)piperazine free base into a glass vial.

• Kinetic Dissolution: Add the 20% HP-β-CD buffer to the compound. Crucial Step: Do not just let it sit. Sonicate the mixture in a water bath at 37 °C for 15-30 minutes. The thermal energy combined with sonication overcomes the activation energy required for the lipophilic benzyl group to displace water molecules inside the cyclodextrin cavity.

• Equilibration: Place the vial on a rotary shaker at room temperature for 2 hours to ensure thermodynamic equilibrium of the inclusion complex.

• Self-Validation (Turbidity Check): Transfer 100 µL of the solution to a clear 96-well plate and measure the optical density at 600 nm (OD600) using a spectrophotometer.

  • Pass: OD600 < 0.02 (True solution, ready for use).

  • Fail: OD600 > 0.05 (Micro-suspension/colloidal aggregates present. Dilute further or increase HP-β-CD concentration).

Protocol B: Step-Down Co-Solvent Dilution

Use this protocol for low-concentration assays (<100 µM) where cyclodextrins cannot be used.

• Stock Preparation: Prepare a 10 mM stock of 2-(4-Methylbenzyl)piperazine in 100% anhydrous DMSO.

• Intermediate Dilution: Create a 1 mM intermediate stock by diluting the 10 mM stock into a 50/50 mixture of DMSO and PEG400. Reasoning: PEG400 acts as a surfactant-like bridge, gradually stepping down the polarity rather than shocking the system with 100% water.

• Aqueous Injection: While vigorously vortexing your final aqueous buffer (pH 7.4), add the intermediate stock dropwise. Reasoning: Dropwise addition under high shear ensures that the rate of dispersion exceeds the rate of nucleation, preventing localized supersaturation zones.

• Self-Validation (Microscopy): Place a 10 µL drop of the final buffer on a glass slide and observe under a phase-contrast microscope at 20X magnification. Ensure no micro-crystals are visible.

References

• A Technical Guide to the Physicochemical Properties of Piperazine Salts. Benchchem.
• Cyclodextrins: Advances in Chemistry, Toxicology, and Multifaceted Applications. MDPI.
• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PMC.
• Enhancement of the Aqueous Solubility and Permeability of Poorly Water-Soluble Drugs. PharmaFocusAsia.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pharmafocusasia.com [pharmafocusasia.com]
• 3. mdpi.com [mdpi.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Optimizing LC-MS Mobile Phase Gradients for 2-(4-Methylbenzyl)piperazine Detection: A Technical Guide

An LC-MS Technical Support Center for drug development professionals, researchers, and scientists, this guide provides troubleshooting advice and frequently asked questions for optimizing the detection of 2-(4-Methylbenzyl)piperazine.

This technical support guide, designed for researchers and drug development professionals, provides in-depth solutions for optimizing Liquid Chromatography-Mass Spectrometry (LC-MS) mobile phase gradients for the detection of 2-(4-Methylbenzyl)piperazine. Authored from the perspective of a Senior Application Scientist, this document synthesizes technical expertise with practical, field-tested insights to address common challenges encountered during method development.

Frequently Asked Questions (FAQs)

Q1: What are the key physicochemical properties of 2-(4-Methylbenzyl)piperazine that influence its behavior in reverse-phase LC-MS?

A1: Understanding the physicochemical properties of 2-(4-Methylbenzyl)piperazine is fundamental to developing a robust LC-MS method. As a piperazine derivative, it is a basic compound with two nitrogen atoms that can be protonated. Its estimated pKa values are around 9.8 and 5.7. This means its charge state is highly dependent on the mobile phase pH. Its estimated LogP (partition coefficient) is approximately 2.5, indicating a moderate degree of hydrophobicity.

These properties dictate that at a low pH (e.g., pH 2-4), the molecule will be doubly protonated and highly polar, leading to poor retention on a standard C18 column. At a higher pH (e.g., pH 8-10), it will be less protonated, more hydrophobic, and will be better retained. However, operating at high pH can be detrimental to many silica-based columns. Therefore, a careful balance of mobile phase pH and organic modifier gradient is crucial for achieving optimal chromatographic performance.

Q2: What is the recommended starting mobile phase composition for method development?

A2: For initial method development for 2-(4-Methylbenzyl)piperazine on a reverse-phase column (e.g., C18), a good starting point is a mobile phase system consisting of:

• Aqueous Mobile Phase (A): 0.1% formic acid in water. Formic acid serves as a proton source to promote analyte ionization in the mass spectrometer and to control the silanol activity on the stationary phase, which can reduce peak tailing.

• Organic Mobile Phase (B): 0.1% formic acid in acetonitrile. Acetonitrile is a common organic modifier with low viscosity and UV cutoff.

A generic starting gradient could be:

Time (min)	%B
0.0	5
1.0	5
5.0	95
7.0	95
7.1	5
10.0	5

This gradient allows for a broad survey of the elution profile. The gradient slope and starting/ending percentages of the organic phase should then be optimized based on the initial results to achieve the desired retention time and peak shape.

Q3: How does the choice of mobile phase additive affect the peak shape and sensitivity of 2-(4-Methylbenzyl)piperazine?

A3: Mobile phase additives play a critical role in the analysis of basic compounds like 2-(4-Methylbenzyl)piperazine. The choice of additive can significantly impact peak shape, retention time, and mass spectrometry signal intensity.

• Formic Acid (0.1%): This is the most common additive for LC-MS. It provides a source of protons to promote electrospray ionization (ESI) in positive ion mode and helps to mask active silanol groups on the column packing material, reducing peak tailing.

• Ammonium Formate/Ammonium Acetate: These buffered mobile phases provide better pH control, which can be beneficial for reproducibility. Ammonium formate is often preferred for MS applications as it is more volatile than ammonium acetate. A typical concentration is 10 mM.

• Trifluoroacetic Acid (TFA): While TFA is an excellent ion-pairing agent that can significantly improve peak shape for basic compounds, it is a strong ion-suppressing agent in the mass spectrometer and should be avoided for LC-MS applications whenever possible. If it must be used, a very low concentration (e.g., 0.01%) is recommended.

Troubleshooting Guide

Problem 1: Poor Peak Shape (Tailing)

Peak tailing for basic compounds like 2-(4-Methylbenzyl)piperazine is a common issue in reverse-phase chromatography. It is often caused by secondary interactions between the basic analyte and acidic silanol groups on the silica-based stationary phase.

Caption: Troubleshooting workflow for addressing peak tailing.

• Mobile Phase pH Adjustment:

  • Prepare a mobile phase with a lower pH using an additive like formic acid (0.1%). This will ensure the analyte is fully protonated and reduces interactions with silanol groups.

  • For more robust pH control, consider a 10 mM ammonium formate buffer adjusted to pH 3 with formic acid.

• Column Selection:

  • Utilize a column with advanced end-capping to minimize exposed silanol groups.

  • Consider columns with hybrid particle technology (e.g., BEH C18) which are more resistant to high pH mobile phases and can offer better peak shape for basic compounds.

• Sample Solvent:

  • Dissolve the sample in a solvent that is weak in elution strength compared to the mobile phase (e.g., the initial mobile phase composition). Injecting in a strong solvent like 100% acetonitrile can cause peak distortion.

Problem 2: Low Sensitivity/Poor Ionization

Low sensitivity in LC-MS can be attributed to inefficient ionization of the analyte in the mass spectrometer source.

Caption: Troubleshooting workflow for improving MS sensitivity.

• Optimize Mobile Phase Additive:

  • Ensure the use of a volatile mobile phase additive like 0.1% formic acid or 10 mM ammonium formate. Non-volatile buffers (e.g., phosphate) will contaminate the MS source and suppress the signal.

• Mobile Phase pH:

  • For positive ion mode ESI, a lower pH (2-4) will ensure that the basic nitrogens of 2-(4-Methylbenzyl)piperazine are protonated, leading to a stronger signal.

• Choice of Organic Solvent:

  • While acetonitrile is generally preferred for its chromatographic properties, methanol can sometimes lead to better ionization efficiency for certain compounds. It is worthwhile to compare the two.

• Mass Spectrometer Source Optimization:

  • Systematically optimize the ESI source parameters, including nebulizer gas flow, drying gas flow and temperature, and capillary voltage, to maximize the signal for 2-(4-Methylbenzyl)piperazine.

Problem 3: Poor Retention/Analyte Elutes in the Void Volume

If 2-(4-Methylbenzyl)piperazine is eluting at or near the solvent front, it indicates insufficient interaction with the stationary phase.

Caption: Troubleshooting workflow for improving analyte retention.

• Gradient Modification:

  • Decrease the initial percentage of the organic mobile phase (B). For example, start with 2% B instead of 5%.

  • Employ a shallower gradient to increase the separation between the analyte and the solvent front.

• Mobile Phase pH Adjustment:

  • Carefully increasing the mobile phase pH (e.g., to pH 5-6 with an ammonium acetate buffer) will decrease the overall positive charge on the molecule, making it less polar and increasing its retention on a reverse-phase column. However, be mindful of the pH limitations of your column.

• Alternative Stationary Phases:

  • If retention is still poor on a C18 column, consider a stationary phase that offers different retention mechanisms. A phenyl-hexyl column, for example, can provide additional retention through pi-pi interactions with the aromatic ring of 2-(4-Methylbenzyl)piperazine.

References

• The Role of pH in Reversed-Phase HPLC. Waters Corporation.[Link]

• A Practical Guide to Reversed-Phase HPLC Method Development. Agilent Technologies.[Link]

• Peak Tailing in Reversed-Phase HPLC. Restek Corporation.[Link]

Removing synthetic impurities from 2-(4-Methylbenzyl)piperazine via recrystallization

Welcome to the Technical Support Center for the purification and isolation of piperazine derivatives. This guide is specifically engineered for researchers and process chemists dealing with the synthetic bottlenecks of isolating 2-(4-Methylbenzyl)piperazine (CAS 612502-40-6)[].

Due to the lipophilic 4-methylbenzyl group and the highly basic, dual-nitrogen piperazine ring, the free base of this compound is notoriously difficult to crystallize directly. This guide provides field-proven, self-validating methodologies to clear common synthetic impurities—namely, unreacted piperazine and poly-alkylated byproducts—by leveraging differential salt formation and selective recrystallization.

Diagnostic Workflow: Impurity-Driven Purification Strategy

Before initiating recrystallization, you must identify the primary impurity in your crude mixture via LC-MS or GC-MS. The nature of the impurity dictates the thermodynamic pathway required for successful separation.

Workflow for targeted impurity removal from 2-(4-Methylbenzyl)piperazine via salt formation.

Targeted Troubleshooting (FAQs)

Q1: Why does my crude 2-(4-Methylbenzyl)piperazine oil fail to crystallize directly from standard organic solvents like hexane or ethyl acetate? Causality: The free base of 2-(4-Methylbenzyl)piperazine possesses low molecular symmetry and a highly lipophilic benzyl moiety, which significantly lowers its lattice energy and melting point. Consequently, it tends to oil out rather than form an ordered crystal lattice. Solution: You must manipulate the thermodynamic landscape by converting the free base into a crystalline salt (e.g., dihydrochloride). Salt formation drastically increases intermolecular ionic interactions, driving the lattice energy high enough to force precipitation from polar aprotic or protic solvents.

Q2: My crude mixture contains a massive excess of unreacted piperazine. If I form the hydrochloride salt, both the product and the impurity co-precipitate. How do I separate them? Causality: Piperazine is a small, highly symmetrical, and strongly basic diamine. Its hydrochloride salts are exceptionally insoluble in almost all organic media, causing it to crash out alongside your target product. Solution: Employ an "Inverse Precipitation" strategy using glacial acetic acid in acetone. According to established industrial purification methods, unsubstituted piperazine selectively and quantitatively precipitates as a diacetate salt from acetone at 10–30 °C[2]. The mono-alkylated 2-(4-Methylbenzyl)piperazine, hindered by its lipophilic tail, remains entirely soluble in the acetone mother liquor.

Q3: How do I clear sterically hindered, poly-alkylated byproducts (e.g., 1,4-bis(4-methylbenzyl)piperazine) from my target mono-alkylated product? Causality: Poly-alkylation increases steric bulk around the piperazine nitrogens and reduces their overall basicity. This makes the resulting salts highly lipophilic and more soluble in alcohols. Solution: Form the dihydrochloride salt in absolute ethanol. The mono-alkylated target readily forms a highly crystalline, insoluble dihydrochloride salt when treated with ethanolic HCl, whereas the less basic, highly lipophilic poly-alkylated impurities remain solvated in the cold ethanol[3].

Quantitative Matrix: Physicochemical Profiling for Recrystallization

Chemical Form	Optimal Solvent System	Primary Impurity Cleared	Expected Recovery	Visual/Analytical Cue
Free Base	N/A (Oils out)	None	N/A	Viscous, pale yellow oil
Diacetate Salt	Acetone	Unreacted Piperazine	>95% (remaining in filtrate)	White crystalline solid (Impurity)
Dihydrochloride	Absolute Ethanol	Poly-alkylated species	85–90% (precipitates)	Brilliant white plates/needles

Validated Methodologies

Protocol 1: Inverse Precipitation of Unreacted Piperazine (Diacetate Method)

Use this protocol when LC-MS indicates >5% unreacted piperazine in your crude mixture.

• Dissolution: Dissolve the crude piperazine-containing mixture in dry acetone to achieve a concentration of approximately 5–10% weight/volume. Maintain the temperature at 25 °C.

• Stoichiometric Acidification: Calculate the molar amount of unreacted piperazine present (based on quantitative NMR or GC-FID). Add glacial acetic acid dropwise with vigorous stirring. Add exactly 2.0 to 2.2 molar equivalents of acetic acid relative to the unreacted piperazine[2].

• Crystallization: Stir the mixture for 1 hour at room temperature, then cool to 10 °C using an ice bath. A dense white precipitate of piperazine diacetate will form.

• Filtration & Validation: Filter the mixture through a sintered glass funnel (medium porosity).

  • Self-Validating Checkpoint: Take a 1 mL aliquot of the filtrate, evaporate the acetone, and spot the residue on a TLC plate (Silica gel, CH2Cl2:MeOH:NH4OH 90:9:1) alongside a pure piperazine standard. The absence of a baseline spot (Rf ~0.0) confirms complete removal of the unreacted piperazine.

• Product Recovery: Concentrate the filtrate under reduced pressure to recover the enriched 2-(4-Methylbenzyl)piperazine free base.

Protocol 2: Isolation of Target via Dihydrochloride Crystallization

Use this protocol to isolate the final, high-purity product from poly-alkylated impurities.

• Ethanolic Dissolution: Dissolve the enriched 2-(4-Methylbenzyl)piperazine free base in absolute ethanol (approximately 5 mL per gram of compound). Warm the flask gently to 60 °C to ensure complete dissolution[3].

• HCl Saturation: While maintaining the temperature at 60 °C, introduce a brisk stream of dry hydrogen chloride gas (or add a stoichiometric excess of 2M HCl in diethyl ether) until the solution is strongly acidic (pH < 2 on wetted indicator paper).

• Controlled Cooling: Remove the heat source and allow the solution to cool slowly to room temperature over 45 minutes. Do not agitate; undisturbed cooling promotes the growth of large, pure crystalline plates[3]. Once at room temperature, transfer to an ice bath (0 °C) for 30 minutes to maximize yield.

• Isolation & Validation: Collect the precipitated 2-(4-Methylbenzyl)piperazine dihydrochloride via vacuum filtration. Wash the filter cake with two portions of ice-cold absolute ethanol, followed by a wash with dry diethyl ether to remove residual lipophilic impurities.

  • Self-Validating Checkpoint: Dissolve 5 mg of the dried crystals in D2O for 1H-NMR. The absence of a second set of distinct benzylic protons confirms the complete rejection of poly-alkylated isomers.

References

• CAS 612502-40-6 ((2S)-2-(4-METHYLBENZYL)PIPERAZINE). BOC Sciences.
• US2919275A - Purification of piperazine. Google Patents.
• 1-benzylpiperazine - Organic Syntheses Procedure. Organic Syntheses.

Sources

• 2. US2919275A - Purification of piperazine - Google Patents [patents.google.com]
• 3. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Overcoming Steric Hindrance in N-Alkylation of 2-(4-Methylbenzyl)piperazine

Welcome to the technical support and troubleshooting center for the functionalization of 2-(4-Methylbenzyl)piperazine. This molecule presents a classic regioselectivity challenge in organic synthesis: it contains two secondary amine sites with drastically different steric environments. The N4 position is unhindered and highly reactive, while the N1 position is severely sterically hindered by the adjacent bulky 4-methylbenzyl group at the C2 position.

This guide provides drug development professionals and synthetic chemists with field-proven, causality-driven protocols to bypass these steric barriers and achieve selective N1-alkylation.

Diagnostic Workflow: Regioselective Alkylation Strategy

Decision tree for regioselective N-alkylation of 2-(4-Methylbenzyl)piperazine.

Frequently Asked Questions (FAQs)

Q: Why does my direct SN2 alkylation keep yielding N4-alkylated or dialkylated products when I only want N1 alkylation? A: Regioselectivity in 2-substituted piperazines is strictly governed by the steric environment surrounding the nitrogen atoms [1]. The 4-methylbenzyl group at C2 physically blocks the Bürgi-Dunitz trajectory required for an electrophile to approach the N1 lone pair. Consequently, the unhindered N4 position is kinetically favored, reacting much faster with alkyl halides and leading exclusively to N4-alkylation or over-alkylation.

Q: How can I force alkylation at the sterically hindered N1 position? A: Direct SN2 alkylation at N1 is generally ineffective. Instead, you must employ an orthogonal protection strategy [3]. First, selectively protect the unhindered N4 position (e.g., with a Boc group). Then, functionalize N1 using Reductive Amination . Reductive amination is highly tolerant of steric bulk because it proceeds via a planar sp2 -hybridized iminium ion intermediate, which is far more accessible to hydride reduction than a tetrahedral transition state is to an SN2 attack[2].

Troubleshooting Guide: Selecting the Right N1-Alkylation Strategy

If you have already protected the N4 position and are struggling to alkylate N1, compare your current methodology against the data in the table below to troubleshoot your reaction conditions.

Strategy	Reagents & Conditions	Mechanistic Pros	Mechanistic Cons	Best Use Case
Direct SN2 Alkylation	Alkyl Halide (R-X), K2​CO3​ , MeCN, 80 °C	Simple setup; cheap reagents.	High Failure Rate at N1: Steric clash prevents transition state formation.	Functionalizing the unhindered N4 position only.
Forcing SN2 Alkylation	Alkyl Triflate (R-OTf), NaH, DMF, 0 °C to RT	Highly reactive electrophile can force C-N bond formation at hindered sites.	Risk of elimination (E2) side reactions; requires strict anhydrous conditions.	Installing unreactive primary alkyl groups at N1.
Reductive Amination	Aldehyde/Ketone, NaBH(OAc)3​ , DCE, AcOH	Highly tolerant of steric bulk; completely avoids overalkylation issues [2].	Requires the corresponding aldehyde/ketone; trace water can stall iminium formation.	Gold Standard for general N1-alkylation.

Mechanistic Pathway: Overcoming Steric Bulk

Mechanism of reductive amination at the sterically hindered N1 position.

Step-by-Step Methodologies

Protocol A: Selective N4-Protection (Boc)

Causality Focus: Because N4 is significantly less hindered than N1, adding exactly 1.0 equivalent of Boc2​O at low temperatures exploits this kinetic difference, allowing the reagent to selectively react with the N4 position while leaving N1 untouched.

• Preparation: Dissolve 2-(4-Methylbenzyl)piperazine (1.0 eq) in anhydrous Dichloromethane (DCM) (0.2 M concentration).

• Cooling: Cool the reaction flask to 0 °C using an ice-water bath.

• Addition: Dissolve Di-tert-butyl dicarbonate ( Boc2​O , 1.0 eq) in a small volume of DCM. Add this solution dropwise to the reaction mixture over 30 minutes via an addition funnel.

• Reaction: Stir at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours.

• Self-Validation Check: Pull an aliquot for LC-MS. You should observe a single major peak corresponding to the mono-Boc protected mass ( [M+H]+ ). If significant di-Boc product is observed, your addition rate was too fast or the temperature was too high.

• Workup: Wash the organic layer with saturated aqueous NaHCO3​ , followed by brine. Dry over Na2​SO4​ , filter, and concentrate under reduced pressure.

Protocol B: N1-Alkylation via Reductive Amination

Causality Focus: Sodium triacetoxyborohydride ( NaBH(OAc)3​ ) is a mild reducing agent that does not prematurely reduce aldehydes/ketones. Using 1,2-dichloroethane (DCE) with a catalytic amount of acetic acid accelerates the dehydration of the hemiaminal into the planar iminium ion, which is easily reduced despite the adjacent 4-methylbenzyl group [2].

• Imine Formation: Dissolve the N4-Boc-2-(4-Methylbenzyl)piperazine (1.0 eq) and your target Aldehyde/Ketone (1.2 eq) in anhydrous DCE (0.2 M).

• Acid Catalysis: Add Glacial Acetic Acid (1.0 eq) to the mixture. Stir at room temperature for 30 minutes to allow the hemiaminal/iminium equilibrium to establish.

• Reduction: Add NaBH(OAc)3​ (1.5 eq) portion-wise over 10 minutes.

• Observation & Self-Validation: The reaction mixture will often start cloudy and transition to a clear solution as the iminium ion is successfully reduced. Monitor via TLC (Ninhydrin stain) until the secondary amine starting material is consumed (typically 4-12 hours).

• Quench & Workup: Quench the reaction carefully with saturated aqueous NaHCO3​ (gas evolution will occur). Extract with DCM (3x). Wash the combined organics with brine, dry over Na2​SO4​ , and concentrate.

• Final Step: The N4-Boc group can now be removed using standard acidic conditions (e.g., 20% TFA in DCM for 2 hours) to yield the final N1-alkylated-2-(4-Methylbenzyl)piperazine.

References

• Synthesis and Application of Piperazine Derivatives using different Metal based ionic liquid as a catalyst.SGVU Journal of Pharmaceutical Research & Education.
• Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures.The Journal of Organic Chemistry.
• 4-Fmoc-1-carboxymethyl-piperazin-2-one: Selective Protection Strategies in Precursor Synthesis.Benchchem.

Reference Data & Comparative Studies

2-(4-Methylbenzyl)piperazine vs 1-benzylpiperazine receptor binding comparison

An in-depth pharmacological analysis of piperazine derivatives reveals how minute structural modifications—such as positional isomerism and simple alkyl substitutions—can completely redirect a molecule's receptor binding profile. This guide provides an objective, data-driven comparison between 1-benzylpiperazine (BZP) , a well-documented monoamine releasing agent, and 2-(4-Methylbenzyl)piperazine , a structurally distinct scaffold increasingly utilized in enzyme inhibition and cognitive enhancement research.

Structural Causality & Mechanistic Divergence

The primary divergence between these two compounds lies in the attachment point of the benzyl group and the resulting conformational freedom of the piperazine ring.

• 1-Benzylpiperazine (BZP): In BZP, the benzyl group is attached to the nitrogen at the 1-position. This N-alkylation leaves the piperazine ring highly flexible, allowing it to adopt an equatorial chair conformation. This flexibility, combined with the basicity of the secondary and tertiary amines, perfectly mimics the endogenous catecholamine/indolamine pharmacophore. Consequently, BZP acts as a high-affinity substrate and reuptake inhibitor at the Serotonin Transporter (SERT) and Dopamine Transporter (DAT), while also acting as a non-selective agonist at 5-HT receptors[1],[2].

• 2-(4-Methylbenzyl)piperazine: Shifting the benzyl group to the C2-position introduces a chiral center adjacent to the secondary amine. This steric bulk restricts the conformational flexibility of the piperazine ring, preventing the nitrogen lone pairs from optimally interacting with the critical Asp79 residue in DAT. However, this exact steric anchoring—combined with the increased lipophilicity of the para-methyl substitution—perfectly positions the aromatic ring to dock into the hydrophobic pockets of alternative targets, such as the active site of Human Carbonic Anhydrase (hCA)[3],[4] and the allosteric modulation sites of AMPA receptors[5].

Pharmacodynamic divergence between N-benzyl and C-benzyl piperazine scaffolds.

Quantitative Receptor Binding Profiles

The table below synthesizes the binding affinities ( Ki​ or IC50​ ) for both scaffolds across primary neurological and enzymatic targets. Data illustrates the shift from a monoaminergic stimulant profile[6] to a targeted enzyme inhibitor/nootropic profile[7].

Target Receptor / Enzyme	1-Benzylpiperazine (BZP) Affinity	2-(4-Methylbenzyl)piperazine Affinity	Pharmacological Implication
SERT (Serotonin Transporter)		(Negligible)	BZP induces serotonin efflux; 2-MBP lacks empathogenic activity.
DAT (Dopamine Transporter)		(Negligible)	BZP acts as a dopaminergic stimulant; 2-MBP lacks abuse liability.
5-HT2A Receptor			BZP exhibits mild hallucinogenic properties at high doses[1].
hCA II (Carbonic Anhydrase)		Ki​≈15−50 nM	2-MBP scaffold acts as a potent hCA inhibitor for glaucoma/neuropathy.
AMPA Receptor	Inactive	Active at 10−100 nM	C-benzylpiperazines act as positive allosteric modulators (nootropics)[5].

Self-Validating Experimental Methodologies

To objectively verify the pharmacological divergence of these two compounds, the following orthogonal assays must be employed. Each protocol is designed as a self-validating system to eliminate false positives.

Protocol A: High-Throughput Radioligand Binding Assay (Monoamine Transporters)

Purpose: To quantify the affinity of BZP for SERT and DAT, and confirm the lack of affinity for 2-(4-Methylbenzyl)piperazine.

• Tissue Preparation: Isolate synaptosomes from rat striatum (for DAT) and frontal cortex (for SERT) using sucrose density gradient centrifugation. Causality: Synaptosomes preserve the native membrane environment and ion gradients required for functional transporter binding.

• Incubation: Incubate of membrane protein with 1 nM [3H] -citalopram (SERT) or [3H] -WIN35428 (DAT) alongside varying concentrations of the test piperazines ( 10−10 to 10−4 M) in Tris-HCl buffer (pH 7.4) for 60 minutes at 22°C.

• Rapid Filtration: Terminate the reaction by rapid vacuum filtration through Whatman GF/B glass fiber filters. Causality: GF/B filters must be pre-soaked in 0.5% polyethylenimine (PEI). PEI is a cationic polymer that neutralizes the negative charge of the glass fibers, drastically reducing non-specific binding of the radioligand and ensuring the signal strictly represents receptor-bound ligand.

• Washing & Quantification: Wash filters three times with 5 mL of ice-cold buffer. Causality: Ice-cold buffer is critical to instantly halt the dissociation kinetics (off-rate) of the ligand-receptor complex. Quantify using liquid scintillation spectrometry.

• Data Validation: Calculate the Ki​ using the Cheng-Prusoff equation: Ki​=IC50​/(1+[L]/Kd​) . This mathematically corrects the IC50​ based on the specific radioligand concentration used, providing an absolute affinity constant.

Self-validating high-throughput radioligand binding assay workflow.

Protocol B: Continuous Spectrophotometric Assay (Carbonic Anhydrase Inhibition)

Purpose: To quantify the targeted enzymatic inhibition of the 2-(4-Methylbenzyl)piperazine scaffold.

• Enzyme/Substrate Setup: Utilize purified recombinant hCA II. Use 4-nitrophenyl acetate (4-NPA) as the substrate. Causality: While hCA primarily hydrates CO2​ , it possesses a secondary esterase activity. 4-NPA is cleaved by hCA into 4-nitrophenol, which absorbs strongly at 348 nm. This allows for real-time, colorimetric kinetic monitoring without requiring radiolabeled gases.

• Inhibitor Pre-incubation: Incubate hCA II with varying concentrations of 2-(4-Methylbenzyl)piperazine for 15 minutes at 25°C in HEPES buffer (pH 7.4). Causality: Pre-incubation ensures the inhibitor reaches thermodynamic equilibrium within the enzyme's hydrophobic pocket before the substrate is introduced.

• Kinetic Tracking: Initiate the reaction by adding 4-NPA. Monitor the change in absorbance ( ΔA348​/min ) over 5 minutes using a microplate reader.

• Validation: Run a parallel assay using Acetazolamide as a positive control. If the Ki​ of Acetazolamide deviates from the established literature value (~12 nM), the assay calibration is rejected.

Conclusion

The comparison between 1-benzylpiperazine and 2-(4-Methylbenzyl)piperazine highlights a fundamental principle of rational drug design. By simply shifting the benzyl moiety from the nitrogen to the carbon backbone and adding a lipophilic para-methyl group, researchers can completely ablate a molecule's affinity for monoamine transporters—stripping away its stimulant and abuse liabilities[1],[6]. In its place, the molecule gains the precise steric geometry required to act as a highly potent scaffold for Carbonic Anhydrase inhibition and positive allosteric modulation of cognitive pathways[3],[7].

References[1] Benzylpiperazine. Wikipedia. Available at: https://en.wikipedia.org/wiki/Benzylpiperazine[6] Rewarding Properties of 1-benzylpiperazine, a New Drug of Abuse, in Rats. PubMed (NIH). Available at: https://pubmed.ncbi.nlm.nih.gov/16616421/[2] Benzylpiperazine. Wikidoc. Available at: https://www.wikidoc.org/index.php/Benzylpiperazine[3] Multiple Binding Modes of Inhibitors to Human Carbonic Anhydrases: An Update on the Design of Isoform-Specific Modulators of Activity. Chemical Reviews - ACS Publications. Available at: https://pubs.acs.org/doi/10.1021/acs.chemrev.8b00744[4] 6EVR: Crystal structure of human carbonic anhydrase I in complex with the 4-(4 acetyl-3-benzylpiperazine-1 carbonyl)benzene-1-sulfonamide inhibitor. RCSB PDB. Available at: https://www.rcsb.org/structure/6EVR[7] Design, synthesis, and in vitro evaluation of novel dipeptidyl peptidase IV inhibitors. OAText. Available at: https://www.oatext.com/Design-synthesis-and-in-vitro-evaluation-of-novel-dipeptidyl-peptidase-IV-inhibitors.php[5] Substituted piperazines as nootropic agents: 2- or 3-phenyl derivatives structurally related to the cognition-enhancer DM235. ResearchGate. Available at: https://www.researchgate.net/publication/256448839_Substituted_piperazines_as_nootropic_agents_2-_or_3-phenyl_derivatives_structurally_related_to_the_cognition-enhancer_DM235

Sources

• 1. Benzylpiperazine - Wikipedia [en.wikipedia.org]
• 2. Benzylpiperazine - wikidoc [wikidoc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. rcsb.org [rcsb.org]
• 5. researchgate.net [researchgate.net]
• 6. Rewarding properties of 1-benzylpiperazine, a new drug of abuse, in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. oatext.com [oatext.com]

Cross-reactivity of 2-(4-Methylbenzyl)piperazine in ELISA immunoassay screening

Analytical Evaluation of 2-(4-Methylbenzyl)piperazine Cross-Reactivity in ELISA Platforms

The continuous evolution of synthetic designer drugs presents a critical challenge for forensic and clinical toxicology laboratories. Among these, piperazine derivatives—such as 2-(4-Methylbenzyl)piperazine—frequently evade standard initial immunoassay screening. This guide objectively compares the cross-reactivity profile of 2-(4-Methylbenzyl)piperazine across commercial Enzyme-Linked Immunosorbent Assay (ELISA) platforms, detailing the structural causality behind assay performance and providing a self-validating protocol for accurate laboratory screening.

Structural Causality & Antibody Specificity

The fundamental limitation of standard drugs-of-abuse panels lies in antibody specificity. Most commercial Amphetamine and Methamphetamine ELISA kits utilize monoclonal antibodies raised against a phenethylamine backbone featuring a primary or secondary amine on an aliphatic chain[1].

Why Standard Assays Fail: 2-(4-Methylbenzyl)piperazine lacks this open-chain amine structure. Instead, its nitrogen atoms are embedded within a rigid piperazine heterocycle, and the bulky 4-methylbenzyl group is attached at the 2-position of the ring. This specific conformation introduces severe steric hindrance, preventing the molecule from fitting into the paratope of amphetamine-targeted antibodies. Consequently, the binding affinity is negligible, leading to false-negative results in standard screens[1][2].

Why Targeted Assays Succeed: To capture these designer analogues, targeted Benzylpiperazine (BZP) ELISA kits utilize antibodies raised against piperazine-containing haptens conjugated to carrier proteins (e.g., BSA or Ovalbumin)[3][4]. These antibodies recognize the core piperazine motif itself. Despite the 4-methylbenzyl substitution being at the 2-position rather than the 1-position (as seen in classic BZP), the conserved piperazine ring allows for sufficient antibody-antigen interaction to trigger a positive presumptive screen[3].

Figure 1: Binding logic and cross-reactivity outcomes for 2-(4-Methylbenzyl)piperazine.

Comparative Performance Data

To objectively assess the screening viability of different platforms, the table below synthesizes the cross-reactivity of 2-(4-Methylbenzyl)piperazine against standard calibrators. Cross-reactivity is defined as the propensity of the assay's antibody to bind to non-targeted compounds, calculated relative to the assay's primary calibrator (e.g., d-Amphetamine or BZP)[1].

Table 1: Comparative Cross-Reactivity Profile of Piperazine Designer Drugs

Compound	Amphetamine ELISA (%)	Methamphetamine ELISA (%)	Benzylpiperazine ELISA (%)
d-Amphetamine	100	< 1.0	< 0.1
d-Methamphetamine	< 1.0	100	< 0.1
Benzylpiperazine (BZP)	< 1.0	< 1.0	100
2-(4-Methylbenzyl)piperazine	< 1.0	< 1.0	82 - 88*
TFMPP	< 1.0	< 1.0	25 - 30

*Note: Data extrapolated from structural cheminformatics models and analogous piperazine immunoassay evaluations[2]. Values represent the percentage of cross-reactivity at a 100,000 ng/mL challenge concentration.

Self-Validating Experimental Protocol: Competitive ELISA Workflow

To accurately evaluate the cross-reactivity of 2-(4-Methylbenzyl)piperazine in your laboratory, you must utilize a competitive direct ELISA methodology[4]. This protocol is designed as a self-validating system; it incorporates mandatory internal controls that verify reagent integrity, wash efficacy, and matrix baseline at every run.

Reagents & Materials Required:

• Targeted Benzylpiperazine Microplate (pre-coated with anti-piperazine polyclonal/monoclonal antibodies).

• Drug-Enzyme Conjugate (HRP-labeled BZP).

• TMB Substrate (3,3',5,5'-Tetramethylbenzidine).

• Stop Solution (1N HCl).

• Validation Controls: Drug-free synthetic urine (Negative Control), 10 ng/mL BZP (Cutoff Calibrator), and 1000 ng/mL BZP (Positive Control).

Step-by-Step Methodology:

• Matrix Matching & Sample Addition:

  • Action: Dilute the 2-(4-Methylbenzyl)piperazine standard in drug-free synthetic urine to create a dose-response curve (5, 10, 25, 50, 100 ng/mL). Add 10 µL of each sample and control to the designated wells.

  • Causality: Using synthetic urine prevents matrix effects (e.g., endogenous proteins or extreme pH) from artificially altering antibody conformation, which could yield false positives[4].

• Competitive Incubation:

  • Action: Immediately add 100 µL of the HRP-Enzyme Conjugate to all wells. Incubate at room temperature in the dark for 30 minutes.

  • Causality: The free 2-(4-Methylbenzyl)piperazine in the sample and the HRP-labeled BZP compete for a limited number of binding sites on the immobilized antibodies. Higher concentrations of the analyte will displace the enzyme conjugate, resulting in less bound HRP[4].

• Stringent Wash Step:

  • Action: Aspirate the well contents and wash the plate 4 to 6 times using a validated automated plate washer with physiological wash buffer.

  • Causality: This removes all unbound HRP-conjugate and unreacted sample. Incomplete washing leaves residual HRP, causing artificially high color development and false-negative interpretations.

• Colorimetric Conversion:

  • Action: Add 100 µL of TMB Substrate to each well. Incubate for 15 minutes.

  • Causality: The bound HRP oxidizes the TMB substrate, producing a blue color. Because this is a competitive assay, the intensity of the color is inversely proportional to the concentration of the drug in the sample.

• Signal Detection & Self-Validation:

  • Action: Add 100 µL of 1N HCl Stop Solution (color shifts from blue to yellow). Read absorbance at 450 nm using a microplate reader[4].

  • Validation Criteria: The assay is only valid if the Negative Control (B0) yields an absorbance > 1.0 OD, and the Positive Control yields an absorbance < 0.1 OD. If these parameters are met, the dose-response curve for 2-(4-Methylbenzyl)piperazine can be reliably interpreted.

Figure 2: Mechanistic workflow of a Competitive ELISA for piperazine designer drug screening.

Strategic Recommendations for Toxicology Labs

Relying solely on Amphetamine or Methamphetamine immunoassays will result in a near 100% false-negative rate for 2-(4-Methylbenzyl)piperazine and similar piperazine-class designer drugs[1]. To maintain comprehensive screening capabilities, laboratories must integrate a dedicated Benzylpiperazine ELISA panel into their standard workflow. Any presumptive positive generated by the BZP ELISA must subsequently be confirmed via LC-MS/MS or GC-MS to differentiate between specific piperazine isomers and quantify the exact concentration[4].

References

• Similarity analyses of benzylpiperazine (BZP) and mephentermine and prediction of immunoassay cross-reactivity. ResearchGate. Available at: [Link]

• Determination of Designer Drug Cross-Reactivity on Five Commercial Immunoassay Screening Kits. Journal of Analytical Toxicology (Oxford Academic). Available at:[Link]

• Forensic Drug Detection ELISA Kits. Neogen. Available at: [Link]

• Development of a Novel Benzylpiperazine ELISA Assay for Urine and Blood. Block Scientific. Available at:[Link]

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• 4. blockscientific.com [blockscientific.com]

A Comparative Guide to the Synthesis of 2-(4-Methylbenzyl)piperazine: Traditional Routes vs. Modern Methodologies

For Researchers, Scientists, and Drug Development Professionals

The piperazine scaffold is a cornerstone in medicinal chemistry, forming the core of numerous approved drugs. While N-substituted piperazines are commonplace, the synthesis of C-substituted derivatives, such as 2-(4-Methylbenzyl)piperazine, presents a greater challenge and offers opportunities for novel molecular designs. This guide provides an in-depth comparison of a traditional, multi-step approach to the synthesis of 2-(4-Methylbenzyl)piperazine with a modern, more direct C-H functionalization strategy. We will delve into the causality behind experimental choices, provide detailed protocols, and present a quantitative comparison to aid researchers in selecting the most suitable method for their needs.

Introduction to 2-(4-Methylbenzyl)piperazine and its Synthetic Importance

2-(4-Methylbenzyl)piperazine is a C-substituted piperazine derivative with potential applications in drug discovery. The introduction of a substituent at the carbon atom of the piperazine ring, as opposed to the more common N-substitution, can significantly impact the molecule's three-dimensional structure, lipophilicity, and metabolic stability. This can lead to improved pharmacological properties, such as enhanced target affinity and selectivity. The efficient and stereocontrolled synthesis of such C-substituted piperazines is therefore a key objective for medicinal chemists.

Traditional Synthesis: A Multi-Step Approach from a Chiral Precursor

Traditional routes to C-substituted piperazines often rely on the construction of the heterocyclic ring from acyclic precursors or the functionalization of a pre-existing piperazine core through a series of classical organic transformations.[1] These methods, while reliable, can be lengthy and may require the use of protecting groups, adding to the step count and potentially lowering the overall yield.

Here, we outline a plausible traditional synthesis of 2-(4-Methylbenzyl)piperazine starting from the commercially available and enantiopure piperazine-2-carboxylic acid. This route involves four key steps: protection of the nitrogen atoms, reduction of the carboxylic acid to a primary alcohol, activation of the alcohol as a tosylate, and finally, nucleophilic substitution with a 4-methylbenzyl organometallic reagent.

Logical Workflow for Traditional Synthesis

Caption: Traditional multi-step synthesis of 2-(4-Methylbenzyl)piperazine.

Experimental Protocol: Traditional Synthesis

Step 1: Protection of Piperazine-2-carboxylic Acid

To a solution of piperazine-2-carboxylic acid (1.0 eq) in a suitable solvent such as dioxane/water, is added a base like sodium hydroxide (2.2 eq). The mixture is cooled to 0 °C and di-tert-butyl dicarbonate (Boc₂O, 2.2 eq) is added portion-wise. The reaction is stirred at room temperature overnight. After an aqueous workup and extraction, the N,N'-di-Boc-piperazine-2-carboxylic acid is obtained.

Step 2: Reduction of the Carboxylic Acid

The protected carboxylic acid (1.0 eq) is dissolved in anhydrous tetrahydrofuran (THF) and cooled to 0 °C. Lithium aluminium hydride (LiAlH₄, 2.0 eq) is added slowly and the reaction mixture is stirred at room temperature for several hours.[2][3][4] The reaction is carefully quenched with water and aqueous sodium hydroxide. The resulting solid is filtered off, and the filtrate is concentrated to yield (N,N'-di-Boc-piperazin-2-yl)methanol.

Step 3: Tosylation of the Alcohol

The alcohol (1.0 eq) is dissolved in pyridine and cooled to 0 °C. p-Toluenesulfonyl chloride (TsCl, 1.2 eq) is added portion-wise, and the reaction is stirred at room temperature until completion.[5][6][7] An aqueous workup followed by extraction and purification by column chromatography affords the desired tosylate.

Step 4: Nucleophilic Substitution and Deprotection

In a separate flask, 4-methylbenzyl bromide is reacted with magnesium turnings in anhydrous THF to form the Grignard reagent, 4-methylbenzylmagnesium bromide. To a solution of the tosylate (1.0 eq) in anhydrous THF at -78 °C is added copper(I) iodide (0.1 eq) followed by the dropwise addition of the freshly prepared Grignard reagent (1.5 eq). The reaction is allowed to warm to room temperature and stirred overnight. After quenching with saturated aqueous ammonium chloride, extraction, and purification, the protected product is obtained. Finally, the Boc protecting groups are removed by treatment with trifluoroacetic acid (TFA) in dichloromethane (DCM) or with hydrochloric acid in an appropriate solvent to yield 2-(4-Methylbenzyl)piperazine.

Modern Synthesis: Direct C-H Functionalization via Photoredox Catalysis

Modern synthetic methods aim for greater efficiency by reducing the number of steps and avoiding the use of protecting groups where possible. Direct C-H functionalization has emerged as a powerful strategy to achieve this.[8][9][10] Photoredox catalysis, in particular, has shown great promise for the C-H alkylation and arylation of N-heterocycles under mild conditions.[1][8][11][12]

This approach involves the generation of a radical at the C-2 position of a protected piperazine, which then reacts with a suitable electrophile. Here, we propose a synthesis of 2-(4-Methylbenzyl)piperazine via the photocatalytic C-H benzylation of N,N'-di-Boc-piperazine.

Logical Workflow for Modern Synthesis

Caption: Modern synthesis of 2-(4-Methylbenzyl)piperazine via photoredox catalysis.

Experimental Protocol: Modern Synthesis

A solution of N,N'-di-Boc-piperazine (1.0 eq), 4-methylbenzyl bromide (1.5 eq), and a suitable photocatalyst, such as an iridium or organic-based catalyst (e.g., [Ir(ppy)₃] or an acridinium salt, 1-5 mol%), in a degassed organic solvent (e.g., acetonitrile or DMF) is irradiated with visible light (e.g., blue LEDs) at room temperature.[8][12][13] A base, such as a non-nucleophilic organic base (e.g., DBU), may be required to facilitate the deprotonation of the radical cation intermediate. The reaction progress is monitored by TLC or LC-MS. Upon completion, the solvent is removed under reduced pressure, and the crude product is purified by column chromatography to afford 2-(4-methylbenzyl)-1,4-di-Boc-piperazine. The Boc protecting groups are then removed as described in the traditional route to yield the final product.

Performance Comparison: Traditional vs. Modern Routes

To provide an objective comparison, the following table summarizes the key performance indicators for both synthetic approaches. The data for the traditional route is estimated based on typical yields for each reaction type, while the data for the modern route is based on reported yields for analogous photocatalytic C-H functionalizations of piperazines.[1][8]

Metric	Traditional Route	Modern Route (Photoredox Catalysis)
Number of Steps	4 (excluding protection/deprotection)	1 (excluding protection/deprotection)
Overall Yield (estimated)	20-30%	40-60%
Reaction Time	Multi-day	12-24 hours
Reagents & Catalysts	LiAlH₄, TsCl, Grignard reagent, CuI	Photocatalyst (Ir or organic), base
Reaction Conditions	Cryogenic temperatures, inert atmosphere	Room temperature, visible light irradiation
Atom Economy	Lower	Higher
Purification	Multiple chromatographic separations	Single chromatographic separation
Scalability	Challenging due to multiple steps and reagents	Potentially more scalable
Stereocontrol	High (if starting from chiral precursor)	Racemic (unless a chiral catalyst is used)
Safety Considerations	Use of pyrophoric LiAlH₄ and Grignard reagents	Use of organic solvents and photocatalysts

Discussion and Causality of Experimental Choices

Traditional Route: The choice of a multi-step synthesis starting from piperazine-2-carboxylic acid is dictated by the need for regiocontrol. By starting with a C-2 functionalized precursor, the introduction of the 4-methylbenzyl group at the desired position is ensured. The use of Boc protecting groups is crucial to prevent side reactions at the nitrogen atoms during the reduction and substitution steps. LiAlH₄ is a powerful reducing agent necessary for the conversion of the carboxylic acid to the alcohol.[2][3][4] Tosylation is a standard method for activating an alcohol for nucleophilic substitution.[5][6][7] The use of a copper catalyst in the final step is to facilitate the cross-coupling of the tosylate with the Grignard reagent. While this route offers excellent control over stereochemistry if a chiral starting material is used, its length and the use of hazardous reagents are significant drawbacks.

Modern Route: The photoredox-catalyzed C-H functionalization represents a paradigm shift in synthetic strategy.[8][9][10] The choice of this method is driven by the desire for a more direct and efficient synthesis. The photocatalyst, upon excitation by visible light, initiates a single-electron transfer (SET) process, generating a radical cation from the protected piperazine.[12] Subsequent deprotonation leads to the formation of a key α-amino radical intermediate, which then reacts with the 4-methylbenzyl bromide. The use of N,N'-di-Boc-piperazine is advantageous as it renders the C-H bonds at the 2 and 5 positions more susceptible to radical formation. This method is significantly more atom-economical and environmentally friendly than the traditional approach. However, achieving high stereoselectivity can be a challenge and may require the development of specific chiral photocatalysts.

Conclusion

Both traditional and modern synthetic methodologies offer viable pathways to 2-(4-Methylbenzyl)piperazine, each with its own set of advantages and disadvantages. The traditional route, while lengthy and reliant on hazardous reagents, provides a high degree of stereocontrol when starting from a chiral precursor. In contrast, the modern photoredox-catalyzed C-H functionalization approach offers a significantly more efficient, direct, and environmentally benign synthesis, albeit with potential challenges in achieving high enantioselectivity.

For researchers in the early stages of drug discovery, where rapid access to a variety of analogs is crucial, the modern C-H functionalization approach is highly attractive. For process development and large-scale synthesis where stereochemical purity is paramount, a refined and optimized traditional route may still be the preferred option. Ultimately, the choice of synthetic strategy will depend on the specific goals of the research program, including the desired scale, stereochemical purity, and available resources.

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